3-methylAzetidine

• CAS: 10294-34-5; 35196-99-7

Core Science & Biosynthesis

The Pharmacological Profile of 3-Methylazetidine Derivatives: A Technical Guide for Drug Development Professionals

Executive Summary

The azetidine scaffold, a four-membered nitrogen-containing heterocycle, has emerged as a privileged structure in modern medicinal chemistry. Its inherent ring strain and non-planar geometry provide a unique three-dimensional framework that can enhance key pharmacological properties such as metabolic stability, solubility, and receptor affinity.[1][2] This technical guide focuses on the pharmacological profile of 3-methylazetidine derivatives, a subclass that has demonstrated significant therapeutic potential across a diverse range of biological targets. We will delve into the synthesis, mechanisms of action, structure-activity relationships (SAR), and key experimental protocols for evaluating these promising compounds, providing researchers and drug development professionals with a comprehensive understanding of this important chemical space.

The Azetidine Scaffold: A Foundation for Innovation

The utility of the azetidine ring in drug design stems from its unique combination of rigidity and stability. Unlike more flexible aliphatic chains, the constrained conformation of the azetidine ring allows for the precise positioning of substituents in three-dimensional space, which can lead to more specific and potent interactions with biological targets.[1][2] The introduction of a methyl group at the 3-position can further influence the molecule's conformational preferences and metabolic stability. This guide will explore how this seemingly simple modification gives rise to a rich pharmacology.

Synthesis of 3-Methylazetidine Derivatives: Building the Core

A robust and versatile synthetic strategy is paramount for exploring the pharmacological potential of 3-methylazetidine derivatives. A common and effective approach involves the construction of a 3-methylideneazetidine intermediate, which serves as a versatile Michael acceptor for the introduction of various substituents.[3]

Core Synthesis: Horner-Wadsworth-Emmons Reaction

The Horner-Wadsworth-Emmons reaction is a reliable method for creating the key 3-methylideneazetidine building block from a commercially available azetidinone. This approach offers high yields and stereochemical control.

Experimental Protocol: Synthesis of tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate [3]

• Rationale: This protocol is chosen for its reliability and scalability in producing a key α,β-unsaturated ester intermediate, which is an excellent electrophile for subsequent diversification reactions.

• Materials:

  • N-Boc-azetidin-3-one

  • Methyl 2-(dimethoxyphosphoryl)acetate

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Dry Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Procedure:

  • Suspend sodium hydride (1.3 equivalents) in dry THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • To this suspension, add neat methyl 2-(dimethoxyphosphoryl)acetate (1.3 equivalents) dropwise at room temperature.

  • Stir the resulting mixture for 30 minutes at room temperature.

  • Add a solution of N-Boc-azetidin-3-one (1.0 equivalent) in dry THF to the reaction mixture.

  • Stir the reaction at room temperature for 16 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the desired product.

Library Generation via Aza-Michael Addition

The reactivity of the 3-methylideneazetidine core as a Michael acceptor allows for the introduction of a wide array of nitrogen-containing substituents at the 3-position, enabling the rapid generation of a diverse library of derivatives for pharmacological screening.[3]

Experimental Protocol: Aza-Michael Addition of N-Heterocycles [3]

• Rationale: This parallel synthesis approach is highly efficient for creating a library of analogs with diverse functionalities at the 3-position, which is crucial for exploring structure-activity relationships.

• Materials:

  • tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate

  • A diverse set of N-heterocycles (e.g., imidazole, pyrazole, triazole)

  • Acetonitrile

  • Reaction vials

• Procedure:

  • In separate reaction vials, dissolve tert-butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate (1.0 equivalent) in acetonitrile.

  • To each vial, add a different N-heterocycle (1.1 equivalents).

  • Seal the vials and stir the reactions at 65 °C.

  • Monitor the progress of each reaction by an appropriate method (e.g., TLC or LC-MS).

  • Upon completion, allow the reactions to cool to room temperature and concentrate under reduced pressure.

  • Purify each reaction mixture by an appropriate chromatographic method to yield the desired 3-substituted azetidine derivatives.

Pharmacological Applications and Mechanisms of Action

3-Methylazetidine derivatives have shown promise in several therapeutic areas, each with a distinct mechanism of action.

Anticancer Activity

Mechanism of Action: DNA Polymerase Theta (Polθ) is a key enzyme in the theta-mediated end joining (TMEJ) pathway, an error-prone DNA double-strand break repair mechanism. In cancers with deficiencies in high-fidelity DNA repair pathways like homologous recombination (e.g., those with BRCA1/2 mutations), cells become heavily reliant on TMEJ for survival. Inhibiting Polθ in these cancer cells is a synthetic lethal strategy, leading to catastrophic DNA damage and cell death while sparing healthy cells.[4][5] 3-Hydroxymethyl-azetidine derivatives have been identified as potent and novel inhibitors of Polθ.[4]

Signaling Pathway:

Caption: Synthetic lethality via Polymerase Theta inhibition in HR-deficient cancers.

Experimental Protocol: DNA Polymerase Theta Activity Assay [6][7]

• Rationale: This fluorescence-based assay provides a direct measure of the enzymatic activity of Polθ and is suitable for high-throughput screening of potential inhibitors. The increase in fluorescence is directly proportional to the amount of double-stranded DNA synthesized, allowing for quantification of enzyme inhibition.

• Materials:

  • Recombinant human DNA Polymerase θ enzyme

  • DNA template/primer substrate

  • dNTP mix

  • Assay buffer

  • Fluorescent dsDNA-binding dye (e.g., PicoGreen)

  • 96-well or 384-well plates

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of the 3-methylazetidine test compounds.

  • In a microplate, add the assay buffer, DNA template/primer, and the test compound.

  • Initiate the reaction by adding the Polθ enzyme and dNTP mix.

  • Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

  • Stop the reaction and add the fluorescent dsDNA-binding dye.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., 495 nm excitation / 525 nm emission).

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value.

Mechanism of Action: Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is often constitutively activated in a wide range of cancers. Activated STAT3 promotes the expression of genes involved in cell proliferation, survival, and angiogenesis. Azetidine-based compounds have been developed as potent inhibitors that can irreversibly bind to STAT3, preventing its dimerization, nuclear translocation, and DNA binding, thereby inhibiting the transcription of its target genes.[1][8]

Signaling Pathway:

Caption: Inhibition of the JAK/STAT3 signaling pathway by azetidine derivatives.

Experimental Protocol: STAT3 DNA-Binding Assay (EMSA) [8][9]

• Rationale: The Electrophoretic Mobility Shift Assay (EMSA) is a classic and reliable method to directly assess the ability of a compound to inhibit the binding of a transcription factor to its consensus DNA sequence. This provides mechanistic insight into the compound's mode of action.

• Materials:

  • Nuclear extracts from cancer cells with constitutively active STAT3 (e.g., MDA-MB-231)

  • Radiolabeled or fluorescently labeled DNA probe containing the STAT3 binding site (hSIE probe)

  • Polyacrylamide gel

  • Electrophoresis buffer

  • 3-methylazetidine test compounds

• Procedure:

  • Prepare nuclear extracts from the chosen cell line.

  • Incubate the nuclear extracts with serial dilutions of the test compounds for 30 minutes at room temperature.

  • Add the labeled DNA probe to the mixture and incubate for another 20-30 minutes.

  • Resolve the protein-DNA complexes by non-denaturing polyacrylamide gel electrophoresis.

  • Visualize the bands by autoradiography or fluorescence imaging.

  • A reduction in the intensity of the shifted band (STAT3-DNA complex) indicates inhibition. Quantify the bands to determine the IC50 value.

Antidepressant Activity: Triple Reuptake Inhibition

Mechanism of Action: Major depressive disorder is associated with a deficiency of monoamine neurotransmitters (serotonin, norepinephrine, and dopamine) in the brain. Triple reuptake inhibitors (TRIs) block the presynaptic transporters for these three neurotransmitters (SERT, NET, and DAT), increasing their synaptic concentrations and enhancing neurotransmission. 3-Phenethylazetidine derivatives have been identified as potent TRIs.[8][10]

Synaptic Action:

Caption: Mechanism of action of 3-phenethylazetidine derivatives as triple reuptake inhibitors.

Antimicrobial Activity

Mechanism of Action: While the precise mechanisms are still under investigation for many derivatives, azetidin-2-one (β-lactam) containing compounds are known to inhibit bacterial cell wall synthesis. Other azetidine derivatives may act on different targets. The determination of the Minimum Inhibitory Concentration (MIC) is the standard method for assessing the in vitro antibacterial activity of a compound.[11][12]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination [11][12]

• Rationale: The broth microdilution method is a standardized and quantitative technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. It is essential for evaluating the potency of new antimicrobial candidates.

• Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Mueller-Hinton broth (MHB)

  • 96-well microtiter plates

  • 3-methylazetidine test compounds

  • Bacterial inoculum standardized to 0.5 McFarland

• Procedure:

  • Prepare serial two-fold dilutions of the test compounds in MHB in a 96-well plate.

  • Inoculate each well with a standardized bacterial suspension.

  • Include a positive control (bacteria without compound) and a negative control (broth without bacteria).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Structure-Activity Relationship (SAR) and Quantitative Data

The following tables summarize the in vitro activity of representative 3-methylazetidine derivatives against their respective targets.

Table 1: Anticancer Activity of Azetidine Derivatives

Compound ID	Target	Cell Line	IC50 (µM)	Reference
H182	STAT3	MDA-MB-231 (Breast)	1.0 - 1.9	[13]
H172	STAT3	MDA-MB-231 (Breast)	0.38 - 0.98	[1][2]
12l	Tubulin	MCF-7 (Breast)	0.01	[4]
12l	Tubulin	HT-29 (Colon)	0.003	[4]
6i	Not specified	MCF-7 (Breast)	>100	[14]

Table 2: Triple Reuptake Inhibitory Activity of 3-Phenethylazetidine Derivatives [8]

Compound ID	SERT IC50 (nM)	NET IC50 (nM)	DAT IC50 (nM)
6bd	13	1.8	65
6be	15	2.6	78
Fluoxetine	1.2	160	690
Nisoxetine	120	0.9	110
GBR12909	230	360	5.4

Table 3: Antimicrobial Activity of Azetidine Derivatives

Compound ID	Microorganism	MIC (µg/mL)	Reference
6i	S. aureus (MRSA)	0.25 - 16.0	[14]
6i	E. coli (ATCC 35218)	0.25 - 16.0	[14]

Pharmacokinetic (ADMET) Profile

The Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of a drug candidate is critical for its clinical success. The azetidine scaffold is often incorporated into molecules to improve their pharmacokinetic properties.[2] For instance, the conformational rigidity can reduce the number of metabolic "soft spots," leading to increased metabolic stability. The introduction of the nitrogen atom can also enhance solubility and provide a handle for further modification to fine-tune physicochemical properties.

While extensive experimental ADMET data for a wide range of 3-methylazetidine derivatives is not yet publicly available, computational tools like admetSAR can provide valuable predictions.[15][16] These tools can estimate properties such as blood-brain barrier penetration, aqueous solubility, and potential for cytochrome P450 inhibition. For example, a study on 3-methylquinoxaline derivatives, which share some structural similarities, utilized ADMET prediction to assess properties like BBB diffusion and aqueous solubility.[6] As more 3-methylazetidine derivatives advance through the drug discovery pipeline, more comprehensive experimental ADMET data will become available.

Conclusion and Future Directions

3-Methylazetidine derivatives represent a versatile and promising class of compounds with a diverse pharmacological profile. Their demonstrated activity as anticancer agents, triple reuptake inhibitors, and antimicrobial compounds highlights the value of the azetidine scaffold in medicinal chemistry. The synthetic accessibility of these compounds allows for the rapid generation of libraries for SAR studies, facilitating the optimization of potency and selectivity.

Future research in this area should focus on:

• Elucidating detailed mechanisms of action: For derivatives with anticancer and antimicrobial activity, a deeper understanding of their molecular targets and downstream signaling effects is needed. Investigating their potential modulation of pathways like PI3K/Akt/mTOR could reveal new therapeutic opportunities.[9]

• Comprehensive ADMET profiling: Systematic experimental evaluation of the pharmacokinetic and toxicological properties of lead compounds is crucial for their translation into the clinic.

• Exploring new therapeutic areas: The unique structural features of 3-methylazetidines suggest that they may have utility in other disease areas, such as neurodegenerative disorders and inflammatory conditions.

By leveraging the principles of rational drug design and a thorough understanding of their pharmacological profile, 3-methylazetidine derivatives hold significant promise for the development of next-generation therapeutics.

References

• Application Notes and Protocols for the Synthesis of 3-Methylideneazetidine Deriv

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• Yue, P., Lopez-Tapia, F., Fu, W., Brotherton-Pleiss, C., Tius, M., & Turkson, J. (2019). Azetidine functionalized small-molecules potently inhibit STAT3 signaling and block tumor growth in human breast cancer xenografts. Cancer Research, 79(13_Supplement), 4792-4792. (URL: [Link])

• Yue, P., Lopez-Tapia, F., Zhu, Y., Chen, Y., Chen, J., Brotherton-Pleiss, C., ... & Turkson, J. (2021). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. ACS medicinal chemistry letters, 12(10), 1586-1594. (URL: [Link])

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• Ahmad, A., Biersack, B., Li, Y., Bao, B., Kong, D., & Sarkar, F. H. (2013). Inhibition of PI3K/Akt/mTOR Signaling by Natural Products. Anti-cancer agents in medicinal chemistry, 13(9), 1383-1393. (URL: [Link])

• Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC. (URL: [Link])

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• Anticancer Effect of Cycas media: Molecular Basis Through Modulation of PI3K/AKT/mTOR Signaling Pathway - MDPI. (URL: [Link])

• Modulation of the PI3K/Akt/mTOR signaling pathway by probiotics as a fruitful target for orchestrating the immune response. - PubMed. (URL: [Link])

• Synthesis, antimicrobial and cytotoxic activity of novel azetidine-2-one derivatives of 1 H-benzimidazole - ResearchGate. (URL: [Link])

• Zhou, Y., et al. (2024). Synthesis and Antimicrobial Activity of 3-Alkylidene-2-Indolone Derivatives. Molecules, 29(22), 5384. (URL: [Link])

• Zatreanu, D., et al. (2021). Stepwise requirements for Polymerases δ and θ in Theta-mediated end joining. Nature Communications, 12(1), 3636. (URL: [Link])

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The Strategic Implementation of 3-Methylazetidine in Drug Discovery: A Senior Application Scientist’s Perspective

Executive Summary: The Rise of Strained Heterocycles

In modern medicinal chemistry, the transition from "flat" aromatic compounds to three-dimensional, sp³-rich architectures is a fundamental strategy for improving clinical success rates. As a Senior Application Scientist, I frequently guide discovery teams away from traditional six-membered saturated heterocycles (like piperidines and morpholines) toward strained four-membered rings. Among these, azetidines have emerged as privileged structural motifs due to their compact size, high fraction of saturated carbons (Fsp³), and ability to improve aqueous solubility and metabolic stability[1].

However, the unsubstituted azetidine ring often lacks the necessary steric bulk to fully occupy target binding pockets or shield the basic nitrogen from metabolic enzymes. The introduction of a methyl group at the 3-position—creating 3-methylazetidine —represents a sophisticated bioisosteric upgrade. This functionalization introduces a precise lipophilic vector and, when asymmetrically substituted, a chiral center that dramatically alters the pharmacokinetic (PK) and pharmacodynamic (PD) landscape of a lead molecule[2].

Mechanistic Rationale: Why 3-Methylazetidine?

The mechanism of action of 3-methylazetidine in drug discovery is rarely about the fragment acting alone; rather, it acts as a pharmacokinetic modulator and a structural vector within a larger pharmacophore.

Metabolic Shielding and Clearance Reduction

A primary cause of high hepatic clearance in amine-containing drugs is rapid oxidation by Cytochrome P450 (CYP) enzymes or Aldehyde Oxidase (AO). The 3-methyl group on the azetidine ring provides critical steric hindrance. For example, during the optimization of pyrido[3,4-d]pyrimidine inhibitors targeting Monopolar Spindle 1 (MPS1) kinase, introducing a methyl group to the azetidine core successfully curbed metabolism, significantly extending the compound's half-life and enabling the discovery of a Phase 1 clinical candidate[2]. The methyl group physically obstructs the approach of metabolic enzymes to the vulnerable α-carbons adjacent to the nitrogen.

pKa Modulation and Efflux Ratio Optimization

The basicity of a nitrogen heterocycle directly impacts its membrane permeability and susceptibility to efflux pumps like P-glycoprotein (P-gp). Ring contraction from a piperidine to an azetidine lowers the pKa of the amine due to the increased s-character of the nitrogen lone pair in the strained ring. Adding a 3-methyl group further modulates this basicity and increases lipophilicity just enough to improve passive transcellular permeability. In the development of CDK8/19 inhibitors, transitioning to 3-methylazetidine and 3-fluoro-3-methylazetidine derivatives successfully lowered the efflux ratio, although researchers had to carefully monitor for amidase-mediated instability[3].

Target Engagement: Filling the Hydrophobic Pocket

From a structural biology perspective, the azetidine ring is not entirely flat; it adopts a puckered conformation to relieve torsional strain. The 3-methyl substituent preferentially adopts an equatorial-like orientation. This locked conformation directs the methyl group into deep hydrophobic pockets of target kinases. In the discovery of GDC-8264, a potent Receptor-Interacting Protein 1 (RIP1) inhibitor, 3-methylazetidine analogs were heavily explored to improve cellular activity by optimizing van der Waals interactions within the kinase domain[4]. Similarly, in the development of Protein Kinase Cθ (PKCθ) inhibitors, 3-methylazetidine derivatives demonstrated excellent in vitro activity and oral bioavailability, driven by a superior fit in the active site[5].

Workflow of scaffold hopping to 3-methylazetidine for PK optimization.

Quantitative Impact on Physicochemical Properties

To illustrate the causality between structural modification and PK outcomes, the following table synthesizes the typical property shifts observed when transitioning from a standard six-membered ring to a 3-methylazetidine architecture.

Structural Scaffold	Calculated LogP (cLogP)	Fraction sp³ (Fsp³)	Typical Hepatic Clearance (µL/min/mg)	Efflux Ratio (MDCK-MDR1)
Piperidine	2.5 - 3.5	0.83	High (> 50)	High (> 5.0)
Azetidine	1.5 - 2.0	0.75	Moderate (25 - 50)	Moderate (2.0 - 5.0)
3-Methylazetidine	1.8 - 2.3	0.80	Low (< 20)	Optimal (< 2.0)

Data synthesized from comparative bioisostere profiling in kinase inhibitor campaigns[1][2][3].

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the protocols used to synthesize and evaluate 3-methylazetidine derivatives must be self-validating. Below are the standard operating procedures I mandate for my teams.

Protocol 1: Photochemical Functionalization of 3-Methylazetidine Building Blocks

Because of the inherent ring strain, traditional harsh cross-coupling conditions can cause azetidine ring-opening. Photoredox catalysis provides a mild alternative.

• Preparation: Dissolve N-Boc-3-methylazetidine-2-carboxylic acid (1.0 equiv) and an appropriate alkene (1.5 equiv) in degassed acetonitrile.

• Catalyst Addition: Add an organic photosensitizer (e.g., 4CzIPN, 2 mol%) and a hydrogen atom transfer (HAT) catalyst.

• Irradiation: Irradiate the mixture with 450 nm blue LEDs at room temperature for 12 hours under a nitrogen atmosphere.

• Self-Validation (Ring Integrity Check): Analyze the crude mixture via LC-MS. Causality check: If the azetidine ring has opened due to thermal strain, the resulting acyclic amine will shift the mass by +18 Da (addition of water) or show altered fragmentation patterns. A pure product peak confirms the mild photochemical conditions preserved the strained 4-membered core.

• Purification: Isolate the functionalized 3-methylazetidine via flash chromatography.

Protocol 2: In Vitro Metabolic Stability & Efflux Profiling

To prove that the 3-methyl group successfully shields the molecule from metabolism and efflux[2][3].

• Microsomal Incubation: Incubate the 3-methylazetidine lead compound (1 µM) with human, rat, and mouse liver microsomes (0.5 mg/mL protein) at 37°C.

• Cofactor Addition: Initiate the reaction by adding an NADPH regenerating system.

• Quenching & Analysis: Remove aliquots at 0, 15, 30, and 60 minutes, quenching with ice-cold acetonitrile containing an internal standard. Analyze remaining parent compound via LC-MS/MS.

• Permeability Assay (MDCK-MDR1): Seed MDCK cells overexpressing P-gp on Transwell plates. Dose the apical (A) and basolateral (B) chambers with the compound.

• Self-Validation (Assay Integrity): Include verapamil as a high-efflux control and propranolol as a high-permeability control. Causality check: If propranolol fails to cross the monolayer (Papp < 10 × 10⁻⁶ cm/s), the cell tight junctions are compromised, and the assay must be rejected.

• Calculation: Calculate the Efflux Ratio ( ER=Papp​(B−A)/Papp​(A−B) ). An ER < 2.0 validates the 3-methylazetidine modification.

Case Study: Mechanism of Action in RIP1 Kinase Inhibition

To understand the functional role of 3-methylazetidine in vivo, we look at its application in inhibiting Receptor-Interacting Protein 1 (RIP1), a critical regulator of inflammatory cell death (necroptosis). When a 3-methylazetidine moiety is incorporated into the inhibitor scaffold, it acts as an allosteric plug. The methyl group projects into the hydrophobic pocket adjacent to the DLG motif of the kinase, locking RIP1 in an inactive conformation and preventing the formation of the necrosome complex[4].

Mechanism of RIP1 kinase inhibition by 3-methylazetidine derivatives.

Conclusion

The integration of 3-methylazetidine into a drug discovery pipeline is not merely a synthetic exercise; it is a calculated physicochemical intervention. By understanding the causality between the steric bulk of the 3-methyl group, the ring strain of the azetidine, and the resulting effects on pKa, metabolic shielding, and target engagement, discovery scientists can systematically rescue failing chemotypes and drive them toward clinical viability.

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NMR chemical shifts and characterization of 3-methylazetidine

Title: Unlocking the Structural Dynamics of 3-Methylazetidine: A Comprehensive Guide to NMR Characterization and Synthetic Methodologies

Executive Summary

The integration of strained nitrogen heterocycles into pharmaceutical pipelines has revolutionized modern drug design. Among these, 3-methylazetidine stands out as a highly basic, conformationally restricted pharmacophore. This in-depth technical guide provides researchers and drug development professionals with a robust framework for the synthesis and precise Nuclear Magnetic Resonance (NMR) characterization of 3-methylazetidine, ensuring high-fidelity structural validation in medicinal chemistry workflows.

The Strategic Role of 3-Methylazetidine in Drug Design

Azetidines have emerged as privileged scaffolds, frequently deployed as metabolically stable alternatives to piperidines and pyrrolidines. The incorporation of a 3-methylazetidine moiety specifically modulates the basicity and lipophilicity (logD) of drug candidates, enhancing membrane permeability and brain bioavailability.

For instance, 3-methylazetidine derivatives have been critical in the development of Basic Selective Estrogen Receptor Degraders (B-SERDs) for endocrine therapy-resistant breast cancer, where the azetidine side-arm induces the conformational displacement of the ERα helix 12[1]. Furthermore, this scaffold has been instrumental in the optimization of PROTAC degraders targeting the Androgen Receptor (AR) for advanced prostate cancer treatments, demonstrating highly potent oral efficacy and targeted protein degradation[2].

Mechanistic Rationale for NMR Characterization

Characterizing strained four-membered nitrogen heterocycles requires a nuanced understanding of how ring strain influences NMR behavior.

• Hybridization and Ring Strain: The internal bond angles of the azetidine ring are compressed to approximately 90°, deviating significantly from the ideal 109.5° sp3 tetrahedral angle. To accommodate this strain, the C-C and C-N bonds within the ring adopt higher p-character, which conversely forces the exocyclic C-H bonds to adopt higher s-character. This increased s-character directly correlates with larger one-bond carbon-proton coupling constants ( 1JCH​>140 Hz) and shifts the 1H resonances downfield compared to unstrained aliphatic amines.

• Causality of Splitting Patterns: In 3-methylazetidine, the methyl group at the C3 position breaks the magnetic equivalence of the alpha protons (C2 and C4) when the ring is locked in a puckered conformation. While rapid nitrogen inversion and ring flipping at room temperature often present a time-averaged plane of symmetry, the C2 and C4 protons cis and trans to the methyl group remain diastereotopic. This results in complex, higher-order multiplets rather than simple doublets or triplets.

Quantitative Data: Representative NMR Chemical Shifts

The following tables summarize the expected quantitative NMR data for 3-methylazetidine hydrochloride, serving as a reference matrix for structural validation.

Table 1: 1H NMR Chemical Shifts (400 MHz, D2​O )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Rationale

| C2, C4 (trans to CH3​ ) | 4.05 – 4.20 | Multiplet | 2H | Deshielded by adjacent N+ and trans-annular effects. | | C2, C4 (cis to CH3​ ) | 3.75 – 3.90 | Multiplet | 2H | Diastereotopic to the trans protons; complex coupling with C3-H. | | C3 | 2.85 – 3.10 | Complex Multiplet | 1H | Coupled to the methyl group and four adjacent alpha protons. | | CH3​ | 1.20 – 1.35 | Doublet ( J≈7.0 Hz) | 3H | Shielded aliphatic environment; split by the single C3 methine proton. |

Table 2: 13C NMR Chemical Shifts (100 MHz, D2​O ) | Position | Chemical Shift (δ, ppm) | Carbon Type | Assignment Rationale | | :--- | :--- | :--- | :--- | | C2, C4 | 50.0 – 54.0 | CH2​ | Alpha to the electronegative nitrogen; equivalent due to rapid interconversion. | | C3 | 26.0 – 30.0 | CH | Beta to nitrogen; shifted downfield relative to acyclic alkanes due to ring strain. | | CH3​ | 14.0 – 18.0 | CH3​ | Standard aliphatic methyl resonance. |

Experimental Protocols

Protocol 1: Iron-Catalyzed Synthesis of 1-Benzhydryl-3-methylazetidine

Traditional sp3

sp3 cross-coupling is notoriously difficult due to competitive β -hydride elimination. To circumvent this, an iron-catalyzed cross-coupling methodology is employed, which favors rapid reductive elimination over β -hydride elimination[3].

Step-by-Step Methodology:

• Reagent Preparation: Oven-dry a two-neck flask and magnesium turnings. Prepare the methylmagnesium bromide Grignard reagent (3.0 equiv) in anhydrous THF under a nitrogen atmosphere[3].

• Catalyst Complexation: To a separate, inert screw-cap test tube, add 1-benzhydryl-3-iodoazetidine (1.0 equiv) and Fe(acac)3​ (10 mol%)[3]. Causality: The choice of Fe(acac)3​ provides a highly active, low-toxicity catalytic center capable of single-electron transfer pathways.

• Ligand Addition: Add TMEDA (3.0 equiv) to the reaction vessel[3]. Causality: TMEDA acts as a bidentate ligand, stabilizing the highly reactive organoiron intermediates and preventing premature catalyst decomposition.

• Solvent and Cooling: Evacuate and refill the tube with N2​ three times. Add anhydrous THF (1 mL per 0.1 mmol of substrate) and cool the mixture to -20 °C[3].

• Coupling: Dropwise add the freshly prepared methylmagnesium bromide solution over 2 hours. Stir the reaction at room temperature for an additional 10 minutes[3].

• Quenching and Isolation: Quench the reaction with aqueous NH4​Cl . Extract with diethyl ether, concentrate, and purify via silica gel chromatography to yield 1-benzhydryl-3-methylazetidine[3]. Subsequent deprotection ( H2​ , Pd/C) and HCl treatment yields the final 3-methylazetidine hydrochloride salt.

Caption: Iron-catalyzed cross-coupling workflow for 3-methylazetidine synthesis.

Protocol 2: Self-Validating NMR Acquisition

To ensure trustworthiness in structural elucidation, the NMR protocol must function as a self-validating system.

• Sample Preparation: Dissolve 10-15 mg of 3-methylazetidine hydrochloride in 0.6 mL of D2​O . Causality: Using D2​O exchanges the NH2+​ protons for deuterium, rendering them invisible in the 1H spectrum and eliminating complex coupling interference with the C2/C4 alpha protons.

• 1D Acquisition: Acquire a standard 1H spectrum (minimum 400 MHz) and a 13C{1H} decoupled spectrum (minimum 100 MHz). Validate the success of the cross-coupling by confirming the disappearance of the C-I carbon resonance (~20 ppm) and the appearance of the aliphatic methyl doublet (~1.25 ppm).

• 2D Correlation: If the C2/C4 multiplets overlap significantly, acquire a 1H−13C HSQC spectrum. This definitively links the diastereotopic proton multiplets to their corresponding equivalent carbon signals, validating the intact azetidine ring structure.

Caption: Systematic NMR characterization logic for azetidine structure elucidation.

References

• Design and Synthesis of Basic Selective Estrogen Receptor Degraders for Endocrine Therapy Resistant Breast Cancer | Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• Iron Catalyzed Cross-Couplings of Azetidines: Application to an Improved Formal Synthesis of a Pharmacologically Active Molecule | The Royal Society of Chemistry. URL:[Link]

• Discovery of ARD-2051 as a Potent and Orally Efficacious PROTAC Degrader of Androgen Receptor (AR) for the Treatment of Advanced Prostate Cancer | PMC - National Institutes of Health. URL:[Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

The Toxicological and Safety Profile of 3-Methylazetidine: A Technical Guide for Medicinal Chemistry

Introduction

3-Methylazetidine and its derivatives are highly sought-after building blocks in modern medicinal chemistry. As four-membered azaheterocycles, they are frequently employed as rigidifying moieties or bioisosteres for larger, more metabolically susceptible rings like piperidines and pyrrolidines[1]. The incorporation of an azetidine ring can significantly improve a drug candidate's pharmacokinetic profile by lowering lipophilicity and increasing the fraction of sp³-hybridized carbons. However, the inherent ring strain (~26 kcal/mol) and the strong basicity of the secondary amine present unique toxicological and handling challenges that require stringent safety protocols[2].

Physicochemical Drivers of Toxicity

To understand the toxicity of 3-methylazetidine, one must examine its molecular architecture. The toxicity profile is primarily driven by two factors:

• Amine Basicity and Corrosivity: The free base of 3-methylazetidine is a strong, volatile secondary amine. When exposed to physiological tissues, it rapidly elevates local pH, leading to the saponification of lipid bilayers and the denaturation of structural proteins. This manifests as severe skin burns and eye damage (H314, H318)[2].

• Volatility and Inhalation Hazard: The low molecular weight of the free base results in a high vapor pressure. Inhalation of these vapors causes immediate respiratory irritation (H335)[3].

To mitigate these hazards, 3-methylazetidine is almost exclusively synthesized, stored, and handled as a salt—most commonly 3-methylazetidine hydrochloride (CAS: 935669-28-6)[4]. The salt form converts the volatile liquid into a stable, crystalline solid, drastically reducing the inhalation risk and buffering the basicity.

Mechanistic pathway of 3-methylazetidine free base-induced local tissue toxicity.

Quantitative Safety Data and Hazard Classification

When handling 3-methylazetidine hydrochloride, researchers must adhere to specific hazard classifications. The following table synthesizes the quantitative safety data and the causality behind each classification[4],[3].

Hazard Classification	GHS Code	Causality & Toxicological Impact
Acute Oral Toxicity	Category 4 (H302)	Harmful if swallowed. The compound induces acute gastrointestinal distress and mucosal irritation due to its basic nature.
Skin Corrosion / Irritation	Category 2 (H315)	Causes skin irritation. Direct contact disrupts the stratum corneum through localized pH shifts.
Serious Eye Damage	Category 2A (H319)	Causes serious eye irritation. The amine functionality rapidly penetrates the cornea, risking permanent damage if not immediately flushed.
Respiratory Irritation	Category 3 (H335)	May cause respiratory irritation. Aerosolized dust from the HCl salt or vapors from the liberated free base irritate the respiratory tract.

Self-Validating Protocols for Safe Handling and Reaction

Standard operating procedures often fail because they lack built-in validation steps. The following protocol for utilizing 3-methylazetidine hydrochloride in organic synthesis (e.g., nucleophilic substitution or amide coupling) incorporates self-validating checkpoints to ensure both safety and chemical integrity.

Protocol: In Situ Freebasing and Reaction

Objective: Safely liberate the 3-methylazetidine free base in solution without exposing the operator to volatile, corrosive fumes.

• Preparation and Weighing (Validation: Visual Inspection)

  • Action: Weigh the required amount of 3-methylazetidine hydrochloride inside a certified fume hood.

  • Causality: The salt is hygroscopic. Weighing must be done swiftly to prevent water absorption, which can cause inaccurate stoichiometry and degrade the reagent.

• Solvent Suspension (Validation: Complete Dissolution)

  • Action: Suspend the salt in an aprotic polar solvent (e.g., anhydrous DMF or DCM) under an inert atmosphere (N₂/Ar).

  • Causality: Aprotic solvents prevent the premature protonation/deprotonation equilibrium that could lead to off-gassing.

• In Situ Freebasing (Validation: pH Indicator)

  • Action: Add a non-nucleophilic, mild organic base (e.g., N,N-Diisopropylethylamine, DIPEA) at 1.2 to 1.5 equivalents at 0°C.

  • Causality: DIPEA liberates the 3-methylazetidine free base for reaction while remaining in solution.

  • Self-Validation: Spot a 1 µL aliquot onto wet pH paper; a shift to pH 9–10 confirms the liberation of the free amine.

• Reaction Quenching (Validation: Aqueous pH < 8)

  • Action: Upon reaction completion, quench the mixture with saturated aqueous ammonium chloride (NH₄Cl) or 1M HCl.

  • Causality: Unreacted 3-methylazetidine must be protonated back to its salt form to prevent exposure during workup.

  • Self-Validation: Test the aqueous layer post-extraction. If the pH is > 8, unquenched amine remains, and additional acid must be added.

Step-by-step self-validating workflow for the safe handling of 3-methylazetidine.

Cytotoxicity Screening for Azetidine-Containing Drug Candidates

Because the azetidine ring is strained, there is a theoretical risk of in vivo ring-opening by biological nucleophiles (e.g., glutathione or cysteine residues on proteins), which can lead to idiosyncratic toxicity. Therefore, drug development professionals must rigorously screen 3-methylazetidine derivatives.

Step-by-Step In Vitro Cytotoxicity Methodology:

• Cell Line Preparation: Plate HepG2 (human liver carcinoma) cells at a density of 10,000 cells/well in a 96-well plate. Incubate for 24 hours at 37°C in 5% CO₂.

  • Causality: HepG2 cells are metabolically active and provide a reliable baseline for hepatotoxicity, a common failure point for reactive metabolites.

• Compound Dosing: Prepare a 10 mM stock of the 3-methylazetidine derivative in DMSO. Perform serial dilutions to achieve final assay concentrations ranging from 0.1 µM to 100 µM. Ensure final DMSO concentration does not exceed 0.5% v/v.

• Incubation: Expose the cells to the compound for 48 hours.

• Viability Assessment (CellTiter-Glo): Add ATP-monitoring luminescence reagent (e.g., CellTiter-Glo) to each well.

  • Causality: ATP quantitation is directly proportional to the number of metabolically active viable cells, providing a highly sensitive, self-validating readout of cellular necrosis or apoptosis.

• Data Analysis: Calculate the IC₅₀. An IC₅₀ > 50 µM generally indicates that the azetidine ring is stable and does not act as an indiscriminate electrophile in a biological setting.

References

• Title: 3-METHYLAZETIDINE HYDROCHLORIDE - Safety Data Sheet Source: chemicalbook.com URL: 4

• Title: 3-Methylazetidine hydrochloride | 935669-28-6 Source: sigmaaldrich.com URL: 3

• Title: An improved, gram-scale synthesis of protected 3-haloazetidines Source: semanticscholar.org URL: 1

• Title: 3-Methylazetidine; trifluoroacetic acid - Safety Data Sheet Source: aksci.com URL: 2

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. aksci.com [aksci.com]
• 3. 3-Methylazetidine hydrochloride | 935669-28-6 [sigmaaldrich.com]
• 4. 3-METHYLAZETIDINE HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]

Conformational Analysis of 3-Methylazetidine Ring Systems: A Technical Guide for Rational Drug Design

Executive Summary

The azetidine ring is a highly strained, four-membered nitrogen heterocycle that has become a privileged scaffold in modern medicinal chemistry. By acting as a conformationally restricted bioisostere for acyclic amines and larger heterocycles, it improves metabolic stability and target affinity. However, the introduction of a substituent at the C3 position—such as in 3-methylazetidine —creates a complex dynamic system governed by ring puckering and nitrogen inversion.

As a Senior Application Scientist, understanding the causality behind these conformational preferences is not just an academic exercise; it is a critical prerequisite for rational drug design. This whitepaper provides an in-depth mechanistic analysis of 3-methylazetidine ring systems, detailing the stereoelectronic drivers of its conformation, and establishes a self-validating experimental workflow combining Density Functional Theory (DFT) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mechanistic Drivers of Azetidine Conformation

Ring Puckering and Torsional Strain

Unlike fully planar rings, the azetidine scaffold adopts a puckered "butterfly" conformation. This structural distortion is a thermodynamic necessity: it relieves the severe torsional strain caused by the eclipsing interactions of adjacent hydrogen atoms in the planar transition state 1. The internal dynamics of this interconversion are characterized by a double-well potential energy surface, where the molecule rapidly oscillates between two equivalent puckered states at room temperature.

The 3-Methyl Substituent Effect

When a methyl group is introduced at the C3 position, the degeneracy of the double-well potential is broken. The 3-methyl group can occupy either a pseudo-equatorial or a pseudo-axial position.

• Pseudo-Equatorial Preference: The pseudo-equatorial conformation is thermodynamically favored. In this state, the methyl group points away from the transannular space, minimizing steric repulsion 2.

• Pseudo-Axial Clashes: In the pseudo-axial conformation, the methyl group suffers from severe 1,3-diaxial-like steric clashes with the nitrogen lone pair or any N-substituent, destabilizing the conformer by approximately 1.8 to 2.5 kcal/mol.

Fig 1. Coupled dynamics of ring puckering and N-inversion in 3-methylazetidine.

Quantitative Conformational Data

To effectively utilize 3-methylazetidine in structural biology, one must understand the quantitative boundaries of its conformational states. The table below summarizes the key thermodynamic and spectroscopic parameters used to differentiate the conformers.

Table 1: Thermodynamic and NMR Parameters of 3-Methylazetidine Conformers

Conformer	Relative Energy (kcal/mol)	Dihedral Angle (C2-C3-C4-N)	³J_HH (C2-C3) Coupling	Primary NOE Contacts
Pseudo-Equatorial	0.0 (Favored)	~25°	7.5 - 8.5 Hz	C3-CH₃ to C2/C4-H (axial)
Pseudo-Axial	+1.8 to +2.5	~ -25°	5.0 - 6.5 Hz	C3-CH₃ to N-H or N-Substituent

Application in Rational Drug Design: MPS1 Inhibitors

The conformational rigidity imparted by the 3-methylazetidine motif is not merely a structural curiosity; it has direct pharmacological utility. A premier example is the development of Monopolar Spindle 1 (MPS1) kinase inhibitors for cancer therapy.

Researchers discovered that introducing a 3-methyl group onto the azetidine ring of pyrido[3,4-d]pyrimidine derivatives acted as a conformational lock 3. The pseudo-equatorial projection of the methyl group perfectly matches the hydrophobic pocket created by the reordering of the MPS1 activation loop into its inactive conformation. This exact shape complementarity not only drastically increases binding affinity but also shields the molecule from metabolic degradation, enabling the discovery of highly potent Phase 1 clinical candidates 3.

Self-Validating Experimental Workflow

To reliably determine the conformation of a novel 3-methylazetidine derivative, an isolated experiment is insufficient. You must establish a self-validating system where computational predictions dictate expected spectroscopic outcomes, and empirical NMR data reciprocally verifies the computational model.

Fig 2. Self-validating computational and NMR workflow for conformational analysis.

Protocol 1: Computational Conformational Search and DFT Optimization

Causality Check: Why use high-level DFT for a simple ring? Azetidines possess significant ring strain (~26 kcal/mol) and highly directional lone-pair dynamics. Standard molecular mechanics fail to capture the subtle hyperconjugative effects that dictate puckering.

• Initial Conformational Sampling: Generate starting geometries using a Molecular Mechanics force field (e.g., MMFF94) to explore the conformational space, manually setting initial puckering angles from -40° to +40°.

• DFT Optimization: Subject the lowest energy conformers to DFT optimization at the B3LYP/6-311++G** level 4.

  • Expert Insight: The inclusion of diffuse functions (++) is mandatory. They accurately model the electron density of the nitrogen lone pair, which dictates the stereoelectronic interactions driving the ring pucker. Polarization functions (**) are required to handle the severely strained C-C-C bond angles.

• Frequency Calculations: Perform vibrational frequency calculations on the optimized geometries. Ensure all stationary points are true minima (zero imaginary frequencies).

• Thermochemical Corrections: Calculate Gibbs free energies at 298.15 K to determine the theoretical Boltzmann population of the pseudo-equatorial versus pseudo-axial states.

Protocol 2: NMR-Based Conformational Validation

Causality Check: Why alter standard NMR conditions? At room temperature, the puckering and N-inversion interconversions are rapid on the NMR timescale, yielding time-averaged signals that mask the true conformation.

• Sample Preparation: Dissolve the 3-methylazetidine derivative in a non-polar, aprotic deuterated solvent (e.g., Toluene- d8​ or CD₂Cl₂).

  • Expert Insight: Avoid protic solvents like Methanol- d4​ . Exogenous hydrogen bonding to the azetidine nitrogen will artificially alter the N-inversion dynamics and skew the natural puckering equilibrium.

• Variable-Temperature (VT) ¹H NMR: Acquire ¹H NMR spectra starting from 298 K, stepping down to 193 K. Lowering the temperature slows the rapid interconversion between puckered states, allowing the extraction of distinct, non-averaged ³J_HH coupling constants for the conformers 1.

• 2D NOESY Acquisition: Run a phase-sensitive NOESY experiment at the lowest optimized temperature with a mixing time of 300-500 ms to capture through-space interactions.

• Data Integration (The Validation Loop): Compare the experimental NOE cross-peaks (specifically the C3-methyl protons to the C2/C4 axial protons) with the internuclear distances predicted by your DFT models. The system is validated when the experimental NOE volumes quantitatively match the Boltzmann-weighted distances derived from Protocol 1.

References

• Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines The Royal Society of Chemistry URL
• AIP.
• Introduction of a Methyl Group Curbs Metabolism of Pyrido[3,4-d]pyrimidine Monopolar Spindle 1 (MPS1) Inhibitors and Enables the Discovery of the Phase 1 Clinical Candidate N2-(2-Ethoxy-4-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl)
• Synthesis of 3-Methoxyazetidines via an Aziridine to Azetidine Rearrangement and Theoretical Rationalization of the Reaction Mechanism ACS Publications URL

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. rsc.org [rsc.org]

3-Methylazetidine: A Technical Guide on Free Base vs. Hydrochloride Salt Properties and Synthetic Applications

As a building block in medicinal chemistry, the azetidine ring offers unique conformational constraints, improved metabolic stability compared to acyclic amines, and favorable physicochemical properties. Among these derivatives, 3-methylazetidine is a highly sought-after motif for developing kinase inhibitors and CNS-active therapeutics. However, the physical form of this reagent—specifically whether it is handled as a free base or a hydrochloride (HCl) salt—dictates the safety, reproducibility, and ultimate success of synthetic workflows.

This guide provides an in-depth mechanistic analysis of 3-methylazetidine, contrasting the volatile free base with its stable hydrochloride counterpart, and establishes field-proven protocols for its application.

Physicochemical Profiling: Free Base vs. Hydrochloride Salt

The fundamental differences between the free base and the HCl salt stem from the protonation state of the secondary amine. Table 1 summarizes the quantitative and qualitative distinctions critical for process chemistry and benchtop handling.

Table 1: Comparative Physicochemical Properties

Property	3-Methylazetidine (Free Base)	3-Methylazetidine Hydrochloride
Molecular Formula	C₄H₉N	C₄H₁₀ClN
Molecular Weight	71.12 g/mol	107.58 g/mol
Physical State	Volatile, colorless liquid	White to off-white crystalline solid
Nucleophilicity	Highly active (secondary amine)	Inactive (protonated nitrogen)
Chemical Stability	Low; prone to auto-oligomerization	High; chemically stable
Storage Requirements	< 0°C, inert gas, highly hygroscopic	Room temperature or 4°C, desiccated
Handling	Difficult to weigh (fumes, degrades)	Easy to weigh accurately (benchtop)

Mechanistic Insights: Degradation & Stability

To understand why1[1], one must examine the inherent thermodynamics of the four-membered ring.

Azetidines possess significant ring strain (approximately 26 kcal/mol). In the free base form, the secondary amine is highly nucleophilic. This combination of a highly strained electrophilic carbon adjacent to a nucleophilic nitrogen creates a powerful thermodynamic driving force for intermolecular nucleophilic attack. One 3-methylazetidine molecule can attack the strained ring of another, leading to ring-opening and subsequent runaway oligomerization.

Conversely, 2[2]. The addition of HCl protonates the nitrogen atom, effectively tying up the lone pair. This charge shielding completely eliminates the nucleophilicity of the nitrogen, shutting down the auto-polymerization pathway and yielding a stable, handleable solid.

Mechanistic divergence in stability between free base and hydrochloride salt forms.

Experimental Protocols & Self-Validating Workflows

Because the HCl salt is non-nucleophilic, it cannot directly participate in coupling reactions (e.g., forming amides via acid chlorides or undergoing N-alkylation). The free base must be generated in situ. The following protocol outlines a self-validating system for utilizing the HCl salt in electrophilic coupling.

Step-by-Step Methodology: In Situ Free-Basing and N-Acylation

Step 1: Stoichiometric Weighing Weigh 1.0 equivalent of 3-methylazetidine hydrochloride. Because it is a stable solid, this can be done accurately on a standard benchtop analytical balance, eliminating the severe stoichiometry errors caused by the volatility and hygroscopicity of the free base.

Step 2: Solvent Suspension Suspend the salt in an anhydrous aprotic solvent (e.g., Dichloromethane or N,N-Dimethylformamide) at 0 °C. Note: The salt will likely remain as a heterogeneous suspension at this stage.

Step 3: Base Addition (The Causality of Choice) Add 2.5 to 3.0 equivalents of a non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA). Causality: DIPEA is a stronger base than 3-methylazetidine, which drives the equilibrium toward the complete deprotonation of the azetidine nitrogen. Furthermore, its steric bulk prevents it from acting as a competing nucleophile when the electrophile is introduced.

Step 4: Visual Validation of Free-Basing Allow the mixture to stir for 10–15 minutes. The protocol is self-validating: the initial cloudy suspension of the HCl salt will typically clarify into a homogeneous solution as the soluble free base is generated. This visual cue confirms that the active nucleophile is ready.

Step 5: Electrophile Introduction & Workup Slowly add 1.0 equivalent of the electrophile (e.g., an acid chloride or sulfonyl chloride). The in situ generated 3-methylazetidine free base rapidly attacks the electrophile. Upon completion, quench with aqueous NaHCO₃ to neutralize excess acid and extract the organic layer.

Standard workflow for utilizing 3-methylazetidine HCl in electrophilic coupling reactions.

Analytical Characterization: Tracking the Transition

When characterizing 3-methylazetidine workflows, analytical techniques must account for the protonation state.

• NMR Spectroscopy: In the HCl salt, the electron-withdrawing nature of the protonated nitrogen ( NH2+​ ) heavily deshields the adjacent α -protons on the azetidine ring, pushing them downfield (typically >3.8 ppm in DMSO- d6​ ). Upon successful in situ free-basing and subsequent coupling, these proton shifts will migrate based on the electronic nature of the new N-substituent.

• Mass Spectrometry: When analyzing the stable salt via Electrospray Ionization (ESI+), the chloride counterion dissociates in the ionization source. The resulting spectrum will display the [M+H]+ peak corresponding entirely to the free base mass (3[3]), making MS an excellent tool for confirming the structural integrity of the azetidine core without interference from the salt form.

References

• Guidechem. "What is Azetidine hydrochloride and its applications?
• ACS Publications (Organic Process Research & Development). "Redesign of the Synthesis and Manufacture of an Azetidine-Bearing Pyrazine.
• PubChemLite. "3-methylazetidine hydrochloride (C4H9N).

Sources

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• 2. Page loading... [guidechem.com]
• 3. PubChemLite - 3-methylazetidine hydrochloride (C4H9N) [pubchemlite.lcsb.uni.lu]

The Strategic Utility of 3-Methylazetidine in Modern Medicinal Chemistry: A Technical Whitepaper

The Fsp³ Paradigm and Bioisosteric Logic

In contemporary drug discovery, the transition from planar, sp²-hybridized aromatic rings to three-dimensional, sp³-rich scaffolds is a foundational strategy to improve clinical success rates. Within this paradigm, azetidines have emerged as privileged nitrogen heterocycles. They serve as highly effective bioisosteres for larger saturated rings (such as piperidines and pyrrolidines) and planar acyclic amines (1[1]).

The specific incorporation of a 3-methylazetidine motif offers a distinct thermodynamic advantage. The four-membered ring inherently restricts the conformational freedom of the molecule, while the C3-methyl group acts as a precise steric lock. This rigidity forces substituents into a pre-organized 3D orientation, significantly lowering the entropic penalty upon binding to a biological target (2[2]). Furthermore, the azetidine nitrogen is often more resistant to N-dealkylation—a common metabolic liability for secondary and tertiary amines—thereby enhancing overall metabolic stability (2[2]).

Strategic progression from planar amines to 3-methylazetidine for enhanced 3D spatial control.

Synthetic Methodologies: Overcoming Ring Strain

Historically, the synthesis of azetidines was severely limited by the inherent ring strain of the four-membered heterocycle (1[1]). However, modern catalytic hydrogenation provides a scalable and self-validating pathway to functionalized derivatives like 3-methylazetidine hydrochloride.

Step-by-Step Methodology: Synthesis of 3-Methylazetidine Hydrochloride

Rationale & Causality: Deprotection of benzyl 3-methyleneazetidine-1-carboxylate requires a highly controlled, two-stage hydrogenation process. A single-stage aggressive reduction risks opening the strained azetidine ring. By staging the catalysts, chemists can sequentially cleave the protecting group and reduce the exocyclic double bond safely (3[3]).

• Initial Deprotection: Dissolve 14.1 g of benzyl 3-methyleneazetidine-1-carboxylate in 100 mL of ethanol. Add 1.48 g of 10% Pd/C (JM type 87L). Causality: Pd/C is highly efficient for the hydrogenolysis of the benzyl carbamate (Cbz) group without over-reducing the core structure.

• First Hydrogenation: Stir the reaction mixture for 40 hours at 20 °C under a hydrogen pressure of 4.50 bar to fully cleave the Cbz protecting group.

• Catalyst Swap & Deep Reduction: Transfer the mixture to a new vessel containing 100 mL of ethanol and 2.0 g of palladium hydroxide (Pd(OH)₂). Causality: The exocyclic double bond of the 3-methylene intermediate is sterically hindered. Pearlman's catalyst (Pd(OH)₂) provides the elevated catalytic activity required to fully reduce the methylene to a methyl group at moderate pressure, preventing the need for harsh conditions that could induce ring-opening.

• Second Hydrogenation: Continue hydrogenation at 4.50 bar for an additional 24 hours.

• Filtration: Filter the reaction mixture through a pad of diatomaceous earth. Causality: This safely removes the pyrophoric palladium catalysts and halts the reduction process.

• Thermal Control & Salt Formation: Cool the filtrate to 0 °C in an ice bath. Dropwise, add 26.0 mL of a 4 M HCl solution in dioxane. Causality: The addition of HCl is highly exothermic. Cooling to 0 °C ensures that the heat of salt formation does not cause thermal degradation or polymerization of the strained azetidine ring.

• Isolation: Evaporate the solution to dryness under reduced pressure to yield 3-methylazetidine hydrochloride as a light brown oil (approx. 7.46 g) (3[3]).

Step-by-step synthetic workflow for 3-methylazetidine hydrochloride via catalytic hydrogenation.

Target-Directed Case Studies

Acetyl-CoA Carboxylase (ACC) Inhibitors for NASH

In the development of ACC allosteric inhibitors for Nonalcoholic Steatohepatitis (NASH), researchers utilized 3-methylazetidine-3-carboxylic acid derivatives to fine-tune target binding (4[4]). The design logic relied on the dual functionality of the azetidine scaffold: the carboxylic acid moiety forms a critical electrostatic salt bridge with the Arg281 residue, while the methyl group and the azetidine core itself provide a precise hydrophobic interaction with Trp681 (4[4]). This specific spatial arrangement, locked by the 3-methyl group, resulted in potent ACC1 and ACC2 inhibitory activity.

Dual-interaction binding logic of 3-methylazetidine-3-carboxylic acid in ACC allosteric inhibition.

CDK8/19 Inhibitors in Oncology

During the optimization of 1,6-naphthyridine-based dual CDK8/19 ligands, poor efflux ratios presented a significant hurdle. To counteract this, medicinal chemists installed a 3-fluoro-3-methylazetidine amide moiety (5[5]). While the substitution successfully achieved an acceptable efflux ratio by modulating the molecule's basicity and lipophilicity, subsequent in vivo profiling revealed mouse plasma instability. This instability was driven by amidase-mediated amide hydrolysis (5[5]). This case highlights a critical pharmacokinetic trade-off: while the steric bulk of the 3-methyl group improves physicochemical properties, the resulting amide linkage can become a liability if exposed to specific plasma enzymes.

Quantitative Data and Pharmacokinetic Impact

The strategic incorporation of 3-methylazetidine derivatives yields predictable shifts in both physicochemical properties and pharmacokinetic behavior. The table below summarizes the structural modifications and their resulting impacts based on recent drug discovery campaigns.

Structural Modification	Target / Indication	Primary Benefit	Pharmacokinetic Liability
3-Methylazetidine-3-carboxylic acid	ACC1/2 (NASH)	Enhanced target affinity via Arg281/Trp681 interactions	None reported in primary efficacy assays
3-Fluoro-3-methylazetidine amide	CDK8/19 (Oncology)	Improved efflux ratio over planar analogs	Mouse plasma instability (amidase-mediated hydrolysis)
Unsubstituted Azetidine Core	General Bioisostere	Increased Fsp³, improved aqueous solubility	Potential for oxidative metabolism if unshielded

Conclusion

The 3-methylazetidine scaffold represents a masterclass in modern medicinal chemistry design. By bridging the gap between highly strained aziridines and flexible pyrrolidines, it provides researchers with a rigid, sp³-rich bioisostere capable of locking exit vectors and reducing entropic penalties during target binding. As synthetic methodologies—such as staged catalytic hydrogenation and strain-release protocols—continue to mature, the integration of 3-methylazetidine into clinical candidates will undoubtedly accelerate, offering solutions to complex pharmacokinetic and pharmacodynamic challenges.

References

• Title: 3-METHYLAZETIDINE HYDROCHLORIDE | 935669-28-6 Source: ChemicalBook URL
• Title: Examples of azetidine-based bioisosters Source: ResearchGate URL
• Title: The Azetidine Scaffold: A Cornerstone of Modern Medicinal Chemistry Source: BenchChem URL
• Source: ACS Medicinal Chemistry Letters (via PMC)
• Source: Journal of Medicinal Chemistry (ACS Publications)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-METHYLAZETIDINE HYDROCHLORIDE | 935669-28-6 [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Scalable Synthesis and Isolation Protocols for 3-Methylazetidine Hydrochloride

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Protocol

Introduction & Strategic Rationale

As a Senior Application Scientist, I frequently encounter challenges in the synthesis and handling of strained, low-molecular-weight nitrogen heterocycles. Azetidines are highly sought-after motifs in modern drug discovery, frequently employed as metabolically stable, rigidified bioisosteres for secondary amines or morpholines. Specifically, 3-methylazetidine is a critical building block in the synthesis of 1[1] and various kinase inhibitors.

This application note details field-proven methodologies for the synthesis of 3-methylazetidine hydrochloride, focusing on two primary deprotection strategies: the sequential hydrogenation of a Cbz-protected precursor and the acid-mediated hydrogenolysis of a benzhydryl-protected intermediate.

Why the Hydrochloride Salt?

The free base of 3-methylazetidine is highly volatile and susceptible to atmospheric degradation and ring-opening. Generating the hydrochloride salt ensures long-term thermal stability, facilitates handling as a solid or viscous oil, and provides precise stoichiometry for downstream coupling reactions.

Mechanistic Pathways

• Route A: Reductive Hydrogenation of Benzyl 3-methyleneazetidine-1-carboxylate The exocyclic alkene and the Cbz group can be reduced and cleaved in a sequential hydrogenation cascade. 10% Pd/C is highly efficient for the initial saturation of the alkene. However, to drive the Cbz cleavage to absolute completion without requiring extreme pressures, a secondary catalyst charge with Pearlman's catalyst (Pd(OH)₂), which has higher activity for N-debenzylation, is introduced[2].

• Route B: Hydrogenolysis of 1-Benzhydryl-3-methylazetidine The benzhydryl (diphenylmethyl) group is a robust protecting group during the highly basic cyclization of the azetidine ring[3]. Its removal requires acidic conditions to protonate the resulting azetidine, preventing catalyst poisoning by the basic secondary amine[4].

Synthetic Workflow

Fig 1: Synthetic workflows for 3-methylazetidine hydrochloride via Cbz or benzhydryl deprotection.

Detailed Experimental Protocols

Protocol A: Sequential Hydrogenation of Benzyl 3-methyleneazetidine-1-carboxylate

Objective: Simultaneous reduction of the exocyclic alkene and cleavage of the carboxybenzyl (Cbz) protecting group[2].

Step 1: Alkene Saturation and Initial Hydrogenolysis

• Dissolve benzyl 3-methyleneazetidine-1-carboxylate (14.1 g) in anhydrous ethanol (100 mL) within a high-pressure hydrogenation vessel.

• Carefully add 1.48 g of 10% Palladium on Carbon (Pd/C, JM type 87L) under an inert argon atmosphere.

• Purge the vessel with hydrogen gas and pressurize to 4.50 bar. Stir the reaction mixture vigorously at 20 °C for 40 hours.

Causality: The 10% Pd/C catalyst rapidly reduces the 3-methylene group to a 3-methyl group. However, complete hydrogenolysis of the Cbz group on a strained azetidine ring is sterically hindered and kinetically slow, necessitating a prolonged reaction time and a secondary catalyst phase.

Step 2: Complete Cbz Cleavage 4. Depressurize the vessel and transfer the mixture to a new flask containing an additional 100 mL of ethanol and 2.0 g of Palladium hydroxide (Pd(OH)₂). 5. Re-pressurize to 4.50 bar with hydrogen and continue stirring at 20 °C for 24 hours.

Causality: Pearlman’s catalyst (Pd(OH)₂) exhibits superior activity for N-debenzylation and Cbz cleavage, driving the reaction to absolute completion without requiring a dangerous increase in temperature or pressure.

Step 3: Isolation and Salt Formation 6. Filter the reaction mixture through a pad of diatomaceous earth (Celite) to remove the palladium catalysts. Wash the pad with cold ethanol. 7. Cool the filtrate to 0 °C using an ice bath. 8. Dropwise, add 26.0 mL of a 4 M HCl solution in dioxane.

Causality: The free base of 3-methylazetidine is highly volatile. Cooling the mixture to 0 °C before the highly exothermic addition of HCl prevents evaporative loss of the product and mitigates thermal ring-opening side reactions.

• Evaporate the acidified solution to dryness under reduced pressure to yield 3-methylazetidine hydrochloride as a light brown oil (approx. 7.46 g).

Protocol B: Acid-Mediated Hydrogenolysis of 1-Benzhydryl-3-methylazetidine

Objective: Direct synthesis of the hydrochloride salt via N-debenzhydrylation[4].

Step 1: Acidic Hydrogenolysis

• Dissolve 1-benzhydryl-3-methylazetidine (approx. 3.57 g) in methanol (360 mL).

• Add 12.7 mL of a 4N HCl solution in ethyl acetate (or methanol).

Causality: Unlike Cbz cleavage, removing a benzhydryl group generates a highly basic secondary amine that can strongly coordinate to and poison the palladium catalyst. Pre-acidifying the reaction mixture ensures the azetidine is immediately protonated upon deprotection, maintaining catalyst turnover.

• Add 3.57 g of Palladium hydroxide (Pd(OH)₂) under an inert atmosphere.

• Pressurize the system with hydrogen gas to 0.4 MPa (approx. 4 bar) and stir at 20 °C for 11 hours.

Step 2: Purification 5. Filter the mixture through diatomaceous earth to remove the catalyst, washing thoroughly with methanol and water. 6. Concentrate the filtrate in vacuo. The byproduct, diphenylmethane, can be removed by trituration with non-polar solvents (e.g., diethyl ether or methyl tert-butyl ether) to afford the pure 3-methylazetidine hydrochloride.

Quantitative Data & Characterization

To ensure a self-validating system, researchers must verify the completion of the synthesis. The following tables summarize the critical reaction parameters and the expected analytical data for the final isolated product.

Table 1: Reaction Optimization Parameters for Hydrogenation

Parameter	Route A (Cbz Cleavage)	Route B (Benzhydryl Cleavage)	Mechanistic Rationale
Catalyst	10% Pd/C followed by Pd(OH)₂	Pd(OH)₂ (Pearlman's Catalyst)	Pd(OH)₂ is required for robust N-deprotection to overcome steric hindrance and catalyst poisoning.
Pressure	4.50 bar (65 psi)	0.4 MPa (58 psi)	Moderate pressure ensures complete conversion without inducing azetidine ring-opening.
Additive	None (Free base generated in situ)	4N HCl (in Ethyl Acetate/MeOH)	Pre-acidification prevents catalyst poisoning by the newly formed basic secondary amine.
Temperature	20 °C	20 °C	Ambient temperature minimizes thermal degradation of the strained four-membered ring.

Table 2: ¹H NMR Characterization Data (400 MHz, CDCl₃)[2]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Structural Assignment
9.24	Singlet (s)	2H	-	NH2+​ (Ammonium protons)
3.95	Doublet of doublet of doublets (ddd)	2H	7.4, 9.8, 11.4	Ring CH2​ (α to N, equatorial/axial)
3.55 - 3.45	Multiplet (m)	2H	-	Ring CH2​ (α to N, equatorial/axial)
2.85	Doublet of triplets (dt)	1H	6.7, 14.2	Ring CH (C3 position)
1.16	Doublet (d)	3H	-	CH3​ (Methyl group)

References

• ChemicalBook. "3-METHYLAZETIDINE HYDROCHLORIDE | 935669-28-6". chemicalbook.com. 2

• Journal of Medicinal Chemistry - ACS Publications. "Design and Synthesis of Basic Selective Estrogen Receptor Degraders for Endocrine Therapy Resistant Breast Cancer". acs.org. 1

• Google Patents. "US4966979A - Process for synthesis of azetidine and novel intermediates therefor". google.com.3

• ChemicalBook. "3-AZETIDINECARBOXYLIC ACID, METHYL ESTER, HYDROCHLORIDE synthesis". chemicalbook.com.4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-METHYLAZETIDINE HYDROCHLORIDE | 935669-28-6 [chemicalbook.com]
• 3. US4966979A - Process for synthesis of azetidine and novel intermediates therefor - Google Patents [patents.google.com]
• 4. 3-AZETIDINECARBOXYLIC ACID, METHYL ESTER, HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]

Application Note: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling of 3-Methylazetidine

Subtitle: Advanced Methodologies for the Synthesis of sp³-Rich N-Aryl Pharmacophores

Introduction & Rationale

In modern drug discovery, the integration of sp³-rich, compact modules is a proven strategy to escape "flatland" and improve the physicochemical properties of lead compounds. The 3-methylazetidine scaffold has emerged as a highly valuable bioisostere for traditional morpholine, piperazine, or dialkylamine groups[1]. By incorporating a strained four-membered ring, medicinal chemists can significantly lower lipophilicity (logP), increase metabolic stability, and rigidify spatial vectors without adding excessive molecular weight. This strategy has been successfully deployed in the development of potent Bcl-2/Bcl-xL inhibitors and CDK2 inhibitors [2, 3].

However, conjugating this strained secondary aliphatic amine to an aromatic core presents synthetic challenges. Traditional Nucleophilic Aromatic Substitution (SNAr) is severely limited, requiring highly electron-deficient aryl halides. To couple 3-methylazetidine with electron-neutral, electron-rich, or sterically hindered aryl halides, the Palladium-catalyzed Buchwald-Hartwig amination is the premier methodological choice [5].

Mechanistic Insights & Causality

Executing a Buchwald-Hartwig amination with 3-methylazetidine requires precise control over the catalytic cycle due to the unique properties of the substrate.

• The Salt Challenge: 3-Methylazetidine as a free base is volatile, hygroscopic, and prone to polymerization. Consequently, it is almost exclusively utilized as a hydrochloride salt (3-methylazetidine·HCl). This dictates a crucial causality in the reaction design: stoichiometry of the base . You must use >2.0 equivalents of base—one equivalent to liberate the free amine in situ, and the remainder to drive the deprotonation of the Pd(II)-amido complex [3].

• Preventing Ring-Opening: Strained four-membered rings are highly susceptible to ring-opening side reactions. If the palladium intermediate lingers in the catalytic cycle, competitive β -hydride elimination can occur, leading to dealkylation or catastrophic ring cleavage.

• Ligand Selection: To outcompete β -hydride elimination, the reaction demands bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, XantPhos, or BrettPhos). The extreme steric bulk of these ligands forces the Pd(II) intermediate into a geometry that dramatically accelerates the final reductive elimination step, safely ejecting the intact N-aryl azetidine product before degradation can occur [4].

Catalytic cycle of the Pd-catalyzed Buchwald-Hartwig amination of 3-methylazetidine.

Quantitative Data & Optimization

The selection of the catalyst, ligand, and base must be tailored to the electronic nature of the aryl halide. The following table summarizes optimized, field-proven conditions for various substrate classes.

Catalyst System	Ligand	Base (Equiv)	Solvent	Temp (°C)	Substrate Scope	Typical Yield
Pd₂(dba)₃ (2 mol%)	XPhos (4 mol%)	NaOtBu (2.5)	Toluene	80–90	Aryl Iodides / Bromides	80–95%
Pd(OAc)₂ (5 mol%)	BINAP (10 mol%)	Cs₂CO₃ (3.0)	1,4-Dioxane	100	Aryl Bromides	70–85%
XantPhos Pd G2 (5 mol%)	XantPhos (5 mol%)	Cs₂CO₃ (3.0)	1,4-Dioxane	100	Aryl Chlorides / Heteroaryls	75–90%
Pd₂(dba)₃ (2 mol%)	BrettPhos (4 mol%)	NaOtBu (2.5)	Toluene	90	Sterically Hindered Aryls	65–80%

Note: Cs₂CO₃ is highly recommended over NaOtBu when the aryl halide contains base-sensitive functional groups (e.g., esters, nitriles, or epoxides) [3].

Experimental Protocol: Step-by-Step Methodology

This protocol describes the general procedure for the N-arylation of 3-methylazetidine utilizing a highly active pre-catalyst system designed to prevent substrate degradation.

Reagents Required:

• Aryl halide (1.0 equiv)

• 3-Methylazetidine hydrochloride (1.2 - 1.5 equiv)

• XantPhos Pd G2 precatalyst (0.05 equiv)

• Cesium carbonate (Cs₂CO₃, 3.0 equiv)

• Anhydrous 1,4-Dioxane (0.1 - 0.2 M relative to aryl halide)

Step-by-Step Procedure:

• Preparation of the Reaction Vessel: To an oven-dried Schlenk tube or heavy-walled pressure vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), 3-methylazetidine hydrochloride (1.5 equiv), XantPhos Pd G2 (5 mol%), and finely powdered Cs₂CO₃ (3.0 equiv).

• Atmospheric Control (Critical): Seal the vessel with a rubber septum. Evacuate the flask under high vacuum for 2 minutes, then backfill with dry Nitrogen or Argon. Repeat this cycle three times. Causality: Pd(0) is highly sensitive to oxidation. Oxygen ingress will irreversibly convert the active catalyst to inactive Pd(II) oxides.

• Solvent Addition: Syringe anhydrous, degassed 1,4-Dioxane into the sealed vessel.

• Thermal Activation: Replace the septum with a Teflon-lined crimp cap (if using a pressure vial) under a positive flow of inert gas. Transfer the vessel to a pre-heated oil bath or heating block set to 100 °C. Stir vigorously (800+ rpm) for 2 to 12 hours. Causality: Vigorous stirring is required because the reaction is a heterogeneous mixture (Cs₂CO₃ is insoluble in dioxane).

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (EtOAc) and filter through a short pad of Celite to remove the inorganic salts and precipitated palladium.

• Isolation: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc or DCM/MeOH gradient) to afford the pure N-aryl 3-methylazetidine product.

Step-by-step experimental workflow for the cross-coupling of 3-methylazetidine.

Troubleshooting & Self-Validation System

To ensure the protocol acts as a self-validating system, monitor the following experimental indicators:

• Visual Catalyst Check: Upon heating, the reaction should transition to a deep red or dark orange homogeneous-looking solution (excluding the suspended base). If the solution rapidly turns black with a fine precipitate, the catalyst has decomposed into inactive "Palladium Black". This indicates either poor degassing (oxygen contamination) or severe steric hindrance preventing oxidative addition. Abort and restart with strictly anhydrous/degassed solvents.

• Reaction Monitoring: 3-Methylazetidine lacks a UV chromophore. Do not rely on the appearance of a new amine spot via standard UV-TLC. Instead, validate conversion by monitoring the disappearance of the UV-active aryl halide via LC-MS or GC-MS.

• Incomplete Conversion: If the reaction stalls at ~50% conversion, the in situ generation of the free amine may be failing. Ensure the Cs₂CO₃ is finely powdered and strictly anhydrous; clumped or wet base will fail to neutralize the 3-methylazetidine·HCl efficiently.

References

• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. nih.gov.
• A Potent and Highly Efficacious Bcl-2/Bcl-xL Inhibitor. acs.org.
• US20200399273A1 - Sulfonylamide compounds as cdk2 inhibitors. google.com.
• Palladium-Catalyzed Cross-Coupling Reactions with 3-(3-Biphenylyl)azetidine and its Precursors. benchchem.com.
• Buchwald–Hartwig amin

Application Notes and Protocols for the Incorporation of 3-Methylazetidine into Peptide Mimetics

Introduction: The Strategic Advantage of the 3-Methylazetidine Scaffold in Peptidomimetics

The design of peptide mimetics is a cornerstone of modern drug discovery, aiming to overcome the inherent limitations of natural peptides, such as poor metabolic stability and low bioavailability.[1] The introduction of non-natural, conformationally constrained amino acids is a powerful strategy to modulate the pharmacological properties of a peptide.[2] Among these, azetidine-containing amino acids have emerged as privileged scaffolds. Their strained four-membered ring imparts a unique structural rigidity, which can pre-organize the peptide backbone, enhance binding affinity, and improve metabolic stability.[3]

This guide focuses specifically on the incorporation of 3-methylazetidine-3-carboxylic acid, a Cα-tetrasubstituted amino acid, into peptide chains. The presence of the methyl group at the Cα-position introduces significant steric hindrance, which further restricts the conformational freedom of the peptide backbone.[4] This application note provides a comprehensive overview, from the synthesis of the core building block to its incorporation into peptides via Solid-Phase Peptide Synthesis (SPPS), and the characterization of the final peptidomimetic. The protocols and insights provided herein are intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this valuable building block.

A comparative analysis of azetidine-derived amino acids and the more common proline derivatives reveals a key distinction in their conformational influence. While the five-membered ring of proline is a well-known inducer of β-turns, the smaller, more constrained four-membered ring of azetidine residues preferentially stabilizes γ-turn-like conformations.[5][6] The addition of an alkyl group, such as the methyl group at the 3-position, significantly enhances this γ-turn-inducing capability.[6] This ability to predictably induce a different type of reverse turn opens new avenues for sculpting peptide conformations to achieve desired biological activities.

Part 1: Synthesis of the Key Building Block: Fmoc-(3-Me)Aze-OH

The successful incorporation of 3-methylazetidine-3-carboxylic acid into a peptide using Fmoc-based SPPS first requires the synthesis of the Nα-Fmoc protected building block, Fmoc-(3-Me)Aze-OH. The synthesis starts from a protected 3-cyanoazetidine, which is methylated at the 3-position, followed by hydrolysis of the nitrile to a carboxylic acid, and finally, Nα-Fmoc protection.

Workflow for Fmoc-(3-Me)Aze-OH Synthesis

Caption: Synthesis of the Fmoc-protected 3-methylazetidine building block.

Experimental Protocol 1: Synthesis of 1-(tert-Butoxycarbonyl)-3-methylazetidine-3-carboxylic acid

This protocol is adapted from the procedure described by Ji, Y. et al. for the synthesis of 3-substituted azetidine-3-carboxylic acids.[3]

• Methylation of the 3-position:

  • To a solution of tert-butyl 3-cyanoazetidine-1-carboxylate (1.0 equiv.) in dry tetrahydrofuran (THF), add lithium hexamethyldisilazide (LiHMDS) (1.1 equiv., 1M solution in THF) dropwise at -78 °C under an inert atmosphere (e.g., argon or nitrogen).

  • Stir the reaction mixture at -78 °C for 30 minutes.

  • Add methyl iodide (1.5 equiv.) via syringe and continue stirring at -78 °C for 45 minutes.

  • Allow the reaction to warm to room temperature and stir for an additional hour.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product, tert-butyl 3-cyano-3-methylazetidine-1-carboxylate, can be purified by flash chromatography.

• Hydrolysis to the Carboxylic Acid:

  • Dissolve the methylated cyanoazetidine from the previous step in a mixture of methanol (MeOH) and water.

  • Add an excess of sodium hydroxide (NaOH) (e.g., 5 equiv.) and heat the mixture to reflux.

  • Monitor the reaction by a suitable method (e.g., TLC or LC-MS) until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar solvent (e.g., diethyl ether) to remove any non-acidic impurities.

  • Acidify the aqueous layer to approximately pH 3 with a 10% aqueous solution of citric acid or dilute HCl.

  • Extract the product, 1-(tert-Butoxycarbonyl)-3-methylazetidine-3-carboxylic acid, with dichloromethane (DCM) or ethyl acetate.

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the Boc-protected amino acid.[3]

Experimental Protocol 2: Nα-Fmoc Protection

Standard procedures for the Fmoc protection of amino acids can be applied.[7]

• Boc Deprotection:

  • Dissolve the Boc-(3-Me)Aze-OH in a solution of trifluoroacetic acid (TFA) in DCM (e.g., 25-50% v/v) and stir at room temperature for 1-2 hours.

  • Remove the solvent and excess TFA under reduced pressure. Co-evaporate with toluene several times to ensure complete removal of residual TFA. The resulting product is the TFA salt of 3-methylazetidine-3-carboxylic acid.

• Fmoc Group Installation:

  • Dissolve the TFA salt of the amino acid in a mixture of 1,4-dioxane and aqueous sodium bicarbonate (NaHCO₃) solution (e.g., 10%).

  • Add a solution of 9-fluorenylmethyloxycarbonyl-N-hydroxysuccinimide (Fmoc-OSu) (1.0-1.1 equiv.) in 1,4-dioxane dropwise to the amino acid solution.

  • Stir the reaction mixture at room temperature overnight.

  • Acidify the reaction mixture with dilute HCl to pH ~2.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude Fmoc-(3-Me)Aze-OH can be purified by flash chromatography or recrystallization.

Part 2: Incorporation into Peptides via Fmoc-SPPS

The incorporation of Fmoc-(3-Me)Aze-OH into a growing peptide chain on a solid support presents a challenge due to its sterically hindered Cα-tetrasubstituted nature. Standard coupling conditions may result in low coupling efficiency and the formation of deletion sequences. Therefore, the choice of coupling reagent and reaction conditions is critical for success.

Workflow for Fmoc-SPPS Incorporation

Caption: SPPS cycle for incorporating Fmoc-(3-Me)Aze-OH.

Optimizing Coupling of a Sterically Hindered Amino Acid

Due to the steric hindrance of the α,α-disubstituted (3-Me)Aze moiety, standard carbodiimide coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) are often inefficient.[4] The use of more potent uronium/aminium or phosphonium salt-based activating reagents is strongly recommended.[8][9]

Coupling Reagent	Class	Reactivity for Hindered Residues	Key Considerations
HATU	Uronium/Aminium	High	Often the reagent of choice for difficult couplings. Rapid activation and low racemization risk.[9]
HBTU/HCTU	Uronium/Aminium	Moderate to High	Cost-effective alternatives to HATU. HCTU is generally more reactive than HBTU.[10]
PyBOP	Phosphonium	Moderate to High	Effective for many hindered couplings. Byproducts are generally water-soluble, simplifying purification.
DIC/HOBt	Carbodiimide	Low to Moderate	May require extended reaction times or double coupling. Generally not recommended for Cα-tetrasubstituted amino acids.

Experimental Protocol 3: SPPS Coupling of Fmoc-(3-Me)Aze-OH

This protocol outlines a manual coupling cycle on a 0.1 mmol scale using Rink Amide resin as an example.

• Resin Preparation:

  • Place the resin-bound peptide with a free N-terminal amine in a fritted reaction vessel.

  • Ensure the previous Fmoc deprotection step was complete (confirmed by a positive Kaiser test).

  • Wash the resin thoroughly with N,N-dimethylformamide (DMF) (5-7 times).

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve Fmoc-(3-Me)Aze-OH (4 equiv., 0.4 mmol) and 2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU) (3.9 equiv., 0.39 mmol) in DMF.

  • Add N,N-diisopropylethylamine (DIPEA) (8 equiv., 0.8 mmol) to the solution.

  • Allow the pre-activation to proceed for 1-5 minutes.

  • Immediately add the activated amino acid solution to the resin.

  • Agitate the mixture for at least 2 hours at room temperature. For particularly difficult couplings, the reaction time can be extended overnight.[8]

• Monitoring and Washing:

  • After the coupling time, take a small sample of resin beads and perform a Kaiser test to check for the presence of free primary amines.

  • If the Kaiser test is negative (beads remain colorless or yellow), the coupling is complete. Proceed to wash the resin thoroughly with DMF (5-7 times).

  • If the Kaiser test is positive (beads turn blue/purple), the coupling is incomplete. In this case, a second coupling (recouple) is necessary. Drain the reaction vessel and repeat step 2 with a fresh solution of activated amino acid.

Part 3: Cleavage, Purification, and Characterization

Once the peptide synthesis is complete, the final steps involve cleaving the peptide from the solid support, removing the side-chain protecting groups, and purifying and characterizing the final product.

Experimental Protocol 4: Cleavage and Deprotection

• After the final SPPS cycle and N-terminal Fmoc deprotection (if desired), wash the peptide-resin with DMF, followed by DCM, and dry it under vacuum.

• Prepare a cleavage cocktail appropriate for the side-chain protecting groups used in the synthesis. A common general-purpose cocktail is Reagent K: 82.5% TFA, 5% phenol, 5% water, 5% thioanisole, 2.5% 1,2-ethanedithiol (EDT).

• Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin) and agitate at room temperature for 2-4 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin beads with a small amount of fresh TFA to recover any remaining peptide.

• Precipitate the crude peptide by adding the TFA solution to a large volume of cold diethyl ether.

• Centrifuge the suspension to pellet the peptide, decant the ether, and repeat the ether wash several times.

• Dry the crude peptide pellet under vacuum.

Purification and Characterization

The crude peptide should be purified, typically by reversed-phase high-performance liquid chromatography (RP-HPLC).

• Purification:

  • Column: A C18 stationary phase is commonly used.

  • Mobile Phase: A gradient of acetonitrile (containing 0.1% TFA) in water (containing 0.1% TFA) is typically employed.[11] The gradient should be optimized based on the hydrophobicity of the peptide.

  • Fractions are collected and analyzed for purity. Pure fractions are pooled and lyophilized to obtain the final peptide as a fluffy white powder.

• Characterization:

  • High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final product. An analytical C18 column is used with a suitable gradient.[12]

  • Mass Spectrometry (MS): Confirms the molecular weight of the synthesized peptide. Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) are common techniques.[13]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to confirm the structure of the peptide and to perform conformational analysis in solution. 1D ¹H and 2D experiments (e.g., COSY, TOCSY, NOESY) can provide detailed information about the peptide's three-dimensional structure.[6]

Conclusion and Future Outlook

The incorporation of 3-methylazetidine-3-carboxylic acid into peptide mimetics offers a powerful tool for medicinal chemists to rigidly constrain peptide backbones and induce specific γ-turn conformations. While its sterically hindered nature requires optimized coupling conditions during SPPS, the use of potent activating reagents like HATU can lead to successful synthesis. The resulting peptidomimetics, with their enhanced structural definition and potential for improved metabolic stability, are valuable candidates for drug discovery programs targeting a wide range of diseases.[14] As synthetic methodologies continue to advance, the strategic use of such unique building blocks will undoubtedly play an increasingly important role in the development of next-generation peptide-based therapeutics.

References

• Dilun Biotechnology. (2025, August 28). Commonly Used Coupling Reagents in Peptide Synthesis. [Link]

• Request PDF. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. [Link]

• ACS Combinatorial Science. (2018, January 17). Solid-Phase Synthesis of Oligopeptides Containing Sterically Hindered Amino Acids on Nonswellable Resin Using 3-Nitro-1,2,4-triazol-1-yl-tris(pyrrolidin-1-yl)phosphonium Hexafluorophosphate (PyNTP) as the Condensing Reagent. [Link]

• PMC. (2026, February 2). Proximity-driven acceleration of challenging solid-phase peptide couplings. [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• PubMed. (2024, April 1). Discovery of 3-hydroxymethyl-azetidine derivatives as potent polymerase theta inhibitors. [Link]

• Semantic Scholar. (n.d.). An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids. [Link]

• Frontiers. (n.d.). Peptidomimetics: Synthetic Tools for Drug Discovery and Development. [Link]

• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. [Link]

• PMC. (n.d.). Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization. [Link]

• AZoLifeSciences. (2023, February 24). Peptidomimetics in Drug Discovery. [Link]

• ResearchGate. (n.d.). Recent development of peptide coupling reagents in organic synthesis. [Link]

• Drug Design Org. (2009, January 15). Peptidomimetics examples. [Link]

• ACS Publications. (2008, January 25). Azetidine-Derived Amino Acids versus Proline Derivatives. Alternative Trends in Reverse Turn Induction. [Link]

• PubMed. (2008, March 7). Azetidine-derived amino acids versus proline derivatives. alternative trends in reverse turn induction. [Link]

• Research and Reviews. (2024, March 28). Recent Developments in the Synthesis of Peptidomimetics: Applications in Drug Design and Discovery. [Link]

• MDPI. (2013, February 19). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. [Link]

• Agilent. (2024, May). Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization. [Link]

• Waters Corporation. (n.d.). Synthetic Peptide Characterization and Impurity Profiling. [Link]

• PMC. (n.d.). Peptidomimetics, a synthetic tool of drug discovery. [Link]

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. [Link]

• CHIMIA. (n.d.). Thermal Cleavage of the Fmoc Protection Group. [Link]

• PMC. (n.d.). Affinity purification of synthetic peptides. [Link]

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Application Note: Catalytic Hydrogenation Methods for 3-Methylazetidine Precursors

Target Audience: Researchers, scientists, and drug development professionals. Content Focus: High-yield synthesis, volatility management, and mechanistic causality in azetidine hydrogenation.

Introduction & Mechanistic Insights

The 3-methylazetidine motif is a highly valuable, sp3 -rich building block in modern medicinal chemistry. Its incorporation into drug scaffolds—such as the Janus Kinase (JAK) inhibitor Delgocitinib (JTE-052)—impart significant three-dimensionality, improving target binding affinity and pharmacokinetic profiles[1].

However, synthesizing and isolating the unsubstituted 3-methylazetidine core presents severe logistical challenges. The free base of 3-methylazetidine is highly volatile (boiling point ~60–70 °C) and highly water-soluble. Standard deprotection protocols that yield the free amine often result in catastrophic yield losses during solvent evaporation or aqueous workup. Furthermore, the inherent ring strain of the four-membered azetidine ring (~26 kcal/mol) makes it susceptible to hydrogenolytic ring-opening (forming acyclic aliphatic amines) if reaction conditions are too harsh.

As a solution, catalytic hydrogenation of stable precursors—specifically 1-benzyl-3-methylazetidine derivatives and 1-Boc-3-methyleneazetidine —under strictly controlled conditions has become the industry standard,[2]. This application note details the causality behind catalyst selection, solvent effects, and the critical technique of in situ trapping to ensure self-validating, high-yield protocols.

Strategic Workflows for Azetidine Synthesis

The two primary methodologies for accessing the protected 3-methylazetidine core rely on either the N-debenzylation of a benzyl-protected precursor or the direct alkene reduction of a methyleneazetidine precursor.

Fig 1: Catalytic hydrogenation workflows for 3-methylazetidine precursors.

Application Note 1: One-Pot Debenzylation and In Situ Boc-Protection

Mechanistic Causality

Cleaving an N-benzyl group from an azetidine ring is notoriously difficult compared to O-benzyl cleavage. Standard Palladium on Carbon (Pd/C) often stalls or requires elevated temperatures, which risks opening the strained azetidine ring. Pearlman’s catalyst ( Pd(OH)2​/C ) is mandated here because its higher surface area and unique oxidized palladium states provide the necessary oxidative insertion power to cleave the C-N benzylic bond at room temperature[1].

To circumvent the volatility of the resulting 3-methylazetidine free base, di-tert-butyl dicarbonate ( Boc2​O ) is added directly to the hydrogenation mixture. As the N-benzyl group is cleaved, the secondary amine is immediately trapped as the N-Boc derivative. A mixed solvent system of THF/MeOH (1:1) is utilized: Methanol acts as a protic hydrogen-bond donor to accelerate hydrogenolysis, while THF ensures complete solubility of the lipophilic Boc2​O .

Protocol 1: Step-by-Step Methodology

Reagents & Equipment:

• 1-Benzyl-3-methylazetidine derivative (1.0 equiv, e.g., 10 mmol)

• Di-tert-butyl dicarbonate ( Boc2​O ) (1.1 equiv, 11 mmol)

• 20% Pd(OH)2​/C (Pearlman's Catalyst, 50% wet) (10% w/w relative to substrate)

• THF / Methanol (1:1 v/v, 0.1 M concentration)

• Hydrogen gas (Balloon or Parr shaker at 4 atm)

Procedure:

• Preparation: In a flame-dried round-bottom flask (or pressure vessel), dissolve the 1-benzyl-3-methylazetidine derivative and Boc2​O in the THF/MeOH mixture.

• Catalyst Addition: Carefully add the 20% Pd(OH)2​/C . Safety Note: Palladium catalysts can ignite flammable solvents; always add under a blanket of inert gas (Argon/Nitrogen).

• Purging: Seal the vessel. Evacuate the atmosphere under vacuum and backfill with Nitrogen (repeat 3x). Evacuate again and backfill with H2​ gas (repeat 3x).

• Reaction: Pressurize the vessel to 4 atm H2​ (or attach a double-layered H2​ balloon) and stir vigorously at 20–25 °C for 2–4 hours.

• Workup: Purge the vessel with Nitrogen to remove residual H2​ . Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the catalyst. Wash the Celite pad thoroughly with Ethyl Acetate (3 × 20 mL).

• Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator, water bath at 30 °C) to yield the 1-Boc-3-methylazetidine product.

Self-Validating Quality Control:

• TLC: Check for the disappearance of the UV-active starting material. The product will be UV-inactive but will stain dark blue/purple with Ninhydrin upon heating.

• 1H NMR ( CDCl3​ ): Confirm success by the complete disappearance of the benzylic −CH2​− singlet at ~3.6 ppm and the appearance of a strong tert-butyl singlet at ~1.41 ppm.

Application Note 2: Alkene Reduction of 3-Methyleneazetidine

Mechanistic Causality

An alternative route to the 3-methylazetidine core is the direct hydrogenation of the exocyclic double bond of 1-Boc-3-methyleneazetidine[2]. Because the nitrogen is already protected, volatility is not an issue. Furthermore, isolated exocyclic alkenes are highly susceptible to catalytic hydrogenation. Standard 10% Pd/C is perfectly sufficient here, and the reaction proceeds smoothly at atmospheric pressure. Avoiding Pearlman's catalyst in this specific pathway prevents over-reduction or unwanted cleavage of the Boc group.

Protocol 2: Step-by-Step Methodology

Reagents & Equipment:

• 1-Boc-3-methyleneazetidine (1.0 equiv, e.g., 10 mmol)

• 10% Pd/C (10% w/w relative to substrate)

• Ethyl Acetate or Methanol (0.1 M concentration)

• Hydrogen gas (Balloon)

Procedure:

• Preparation: Dissolve 1-Boc-3-methyleneazetidine in Ethyl Acetate.

• Catalyst Addition: Add 10% Pd/C under a stream of Nitrogen.

• Purging: Evacuate the flask and backfill with Nitrogen (3x), followed by H2​ (3x).

• Reaction: Stir the suspension vigorously under an H2​ balloon at room temperature for 4–8 hours[2].

• Workup: Flush the system with Nitrogen. Filter through a Celite pad, washing with Ethyl Acetate.

• Isolation: Evaporate the solvent under reduced pressure to afford the pure 1-Boc-3-methylazetidine.

Self-Validating Quality Control:

• 1H NMR ( CDCl3​ ): Confirm completion by the disappearance of the terminal alkene =CH2​ protons (typically two multiplets around 4.8–5.1 ppm) and the emergence of a distinct methyl doublet ( −CH3​ ) at ~1.24 ppm ( J=7.1 Hz).

Quantitative Data Presentation

The following table summarizes the operational parameters and expected outcomes for both methodologies, allowing synthetic chemists to choose the optimal route based on precursor availability.

Parameter	Pathway A: N-Debenzylation	Pathway B: Alkene Reduction
Precursor	1-Benzyl-3-methylazetidine	1-Boc-3-methyleneazetidine
Catalyst	20% Pd(OH)2​/C (Pearlman's)	10% Pd/C
Solvent System	THF / Methanol (1:1)	Ethyl Acetate or Methanol
Critical Additive	Boc2​O (1.1 equiv)	None
H2​ Pressure	1 - 4 atm	1 atm (Balloon)
Reaction Time	2 - 4 hours	4 - 8 hours
Typical Yield	85% - 97%	> 90%
Primary Risk	Volatility loss if Boc2​O is omitted	Incomplete reduction if unpurged

References

• Title: Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib)
• Source: newdrugapprovals.
• Title: Discovery of Selective and Orally Bioavailable Protein Kinase Cθ (PKCθ)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Reductive Amination using 3-Methylazetidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 3-Methylazetidine Moiety

The azetidine ring, a four-membered saturated heterocycle, has emerged as a privileged scaffold in modern medicinal chemistry. Its incorporation into molecular architectures can significantly enhance pharmacological properties, including metabolic stability, aqueous solubility, and binding affinity, by introducing a degree of conformational rigidity. The 3-methylazetidine variant, in particular, offers a synthetically versatile handle for the introduction of diverse substituents, enabling fine-tuning of a compound's structure-activity relationship (SAR). Reductive amination stands out as a robust and widely adopted method for the N-alkylation of 3-methylazetidine, providing a reliable pathway to a vast array of functionalized building blocks for drug discovery.

Core Principles of Reductive Amination with 3-Methylazetidine

Reductive amination is a powerful, often one-pot, procedure that facilitates the formation of a carbon-nitrogen bond between a carbonyl compound (aldehyde or ketone) and an amine. The reaction with 3-methylazetidine proceeds through two key sequential steps:

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the secondary amine of 3-methylazetidine on the electrophilic carbonyl carbon of an aldehyde or ketone. This forms a transient hemiaminal intermediate, which subsequently undergoes dehydration to yield a substituted iminium ion. This step is typically the rate-limiting step and can be accelerated by mild acidic catalysis.[1][2]

• Reduction: A reducing agent, present in the reaction mixture, selectively reduces the iminium ion to the corresponding tertiary amine. The choice of reducing agent is critical; it must be mild enough to not reduce the starting carbonyl compound but sufficiently reactive to efficiently reduce the iminium intermediate.[2][3][4]

Visualizing the Reaction Mechanism

Sources

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• 3. Sodium cyanoborohydride [organic-chemistry.org]
• 4. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]

Application Note: Chiral Separation and Resolution Techniques for 3-Methylazetidine Derivatives

Executive Summary & Crucial Stereochemical Clarification

In the realm of pharmaceutical development, small strained heterocycles have become privileged scaffolds. However, a common point of confusion arises regarding the stereochemistry of 3-methylazetidine . Unsubstituted 3-methylazetidine is an achiral, meso-like molecule due to a plane of symmetry ( σ ) intersecting the N1 and C3 atoms. Therefore, it does not possess enantiomers.

When drug development professionals refer to "3-methylazetidine enantiomers," they are universally referring to its asymmetrically substituted derivatives—predominantly 2-substituted or 2,3-disubstituted 3-methylazetidines (e.g., 3-methylazetidine-2-carboxylic acid). Because these molecules possess two stereogenic centers (C2 and C3), they exist as four stereoisomers. While cis and trans diastereomers can be separated via standard normal-phase chromatography, the resulting enantiomeric pairs require specialized chiral resolution techniques. These enantiopure building blocks, particularly the (2R,3S) configurations, are critical pharmacophores in the synthesis of Janus kinase (JAK) inhibitors such as Delgocitinib (JTE-052)[1].

This application note provides field-proven, self-validating protocols for the chiral separation of 3-methylazetidine derivatives, balancing analytical precision with preparative scalability.

Mechanistic Rationale for Experimental Choices (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why certain chromatographic conditions are selected, rather than blindly following a recipe.

• The Necessity of Derivatization: Aliphatic azetidines lack a conjugated π -electron system, rendering them virtually invisible to standard UV detection (e.g., 254 nm). Derivatizing the secondary amine (e.g., N-Boc, N-Cbz, or benzyl esterification) serves a dual purpose. First, it introduces a carbamate/ester chromophore detectable at 210–230 nm. Second, the carbonyl oxygen of the protecting group acts as a critical hydrogen-bond acceptor, docking into the chiral grooves of polysaccharide-based Chiral Stationary Phases (CSPs) to enable stereodiscrimination[1][2].

• The Role of Acidic Modifiers (0.1% TFA): When separating azetidine-2-carboxylic acid derivatives, the free carboxylic acid moiety poses a chromatographic challenge. Without an acidic modifier, the carboxylate anion interacts non-specifically with the stationary phase, leading to severe peak tailing and loss of resolution. Adding 0.1% Trifluoroacetic Acid (TFA) suppresses ionization, ensuring the analyte remains in its neutral state for sharp, symmetrical peak elution[2].

Workflow & Decision Matrix

The choice of separation technique is strictly dictated by the scale of the target API production.

Workflow for the chiral separation of 3-methylazetidine derivatives based on scale.

Quantitative Comparison of Separation Methods

Separation Method	Stationary Phase / Reagent	Mobile Phase / Solvent	Detection / Yield	Key Advantage
Analytical HPLC	Chiralcel AD (5 µm)	Hexane/IPA (90:10) + 0.1% TFA	UV (210 nm)	High resolution ( Rs​>1.5 ), rapid screening[1][2].
Semi-Prep HPLC	Chiralpak ID (5 µm)	Hexane/IPA (90:10) + 0.1% TFA	UV (210 nm)	Direct isolation of mg-scale enantiomers[2].
Diastereomeric Salt	(R)-(-)-CSA	Methanol / DCM	Gravimetric (40-50%)	Highly scalable, avoids costly chromatography[3].

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, every analytical and preparative workflow must contain a built-in feedback loop to validate the integrity of the separation.

Protocol A: Analytical Chiral HPLC Separation of N-Boc-3-methylazetidine-2-carboxylic acid

This protocol utilizes an immobilized amylose-based CSP to resolve enantiomeric pairs at the analytical scale[2].

Step 1: Mobile Phase Preparation

• Mix HPLC-grade n-Hexane and 2-Propanol (IPA) in a 90:10 (v/v) ratio.

• Add 0.1% (v/v) HPLC-grade Trifluoroacetic acid (TFA) to the mixture.

• Degas the mobile phase via ultrasonication for 15 minutes.

Step 2: System Suitability Test (The Self-Validation Step)

• Dissolve the racemic standard of N-Boc-3-methylazetidine-2-carboxylic acid in the mobile phase to a concentration of 1 mg/mL.

• Equilibrate a Chiralpak® ID column (5 µm, 4.6 x 250 mm) at a flow rate of 1.0 mL/min until a stable baseline is achieved at 210 nm.

• Inject 10 µL of the racemic standard.

• Validation Gate: Calculate the resolution ( Rs​ ) between the two peaks. Do not proceed to sample analysis unless Rs​≥1.5 (baseline resolution). If Rs​<1.5 , adjust the IPA concentration by ±2% .

Step 3: Sample Analysis

• Inject 10 µL of the synthesized enantioenriched sample.

• Integrate the peak areas to calculate the Enantiomeric Excess ( ee% ).

Protocol B: Preparative-Scale Diastereomeric Salt Resolution

For multi-gram scale synthesis, chiral chromatography becomes cost-prohibitive. This protocol leverages the differential solubility of diastereomeric salts formed with a chiral acid[3].

Step 1: Salt Formation

• Dissolve 50.0 g of the racemic azetidine derivative in 200 mL of Methanol.

• Cool the solution in a water bath to 10 °C.

• Slowly add 1.0 molar equivalent of (R)-(-)-10-Camphorsulfonic acid (CSA) in batches over 10 minutes to prevent exothermic degradation.

• Stir at room temperature for 2 hours.

Step 2: Fractional Crystallization

• Evaporate the Methanol under reduced pressure to yield a crude solid salt.

• Resuspend the solid in 100 mL of Dichloromethane (DCM) and stir at room temperature for 15 minutes. The desired diastereomeric salt will selectively precipitate while the undesired isomer remains in the dark solution[3].

• Filter the precipitate and wash with cold DCM.

Step 3: Enantiomeric Purity Check (The Self-Validation Step)

• Take a 5 mg aliquot of the filtered crystals.

• Neutralize with saturated aqueous NaHCO3​ , extract into organic solvent, and analyze via Protocol A .

• Validation Gate: If the ee is <95% , subject the bulk crystals to a second recrystallization cycle from Methanol/DCM.

Step 4: Free-Basing the API

• Once ee≥95% is confirmed, suspend the bulk salt in a biphasic mixture of Ethyl Acetate and saturated aqueous NaHCO3​ .

• Stir vigorously until all solids dissolve.

• Separate the organic layer, dry over Na2​SO4​ , and concentrate to yield the enantiopure 3-methylazetidine derivative.

References

• BenchChem. A Comparative Guide to Chiral HPLC Methods for Resolving (S)-Aziridine-2-Carboxylic Acid Enantiomers. Available at:[2]

• ACS Publications. Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders. Available at:[1]

• ACS Publications. Two Scalable Syntheses of (S)-2-Methylazetidine. Available at:[3]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Improving Yield in 3-Methylazetidine Synthesis

Introduction: Navigating the Challenges of 3-Methylazetidine Synthesis

Welcome to the technical support center for the synthesis of 3-methylazetidine and its derivatives. As a strained four-membered heterocycle, the azetidine ring presents unique synthetic challenges. The inherent ring strain, approximately 26 kcal/mol, makes ring-closure reactions energetically demanding and the final product susceptible to decomposition under harsh conditions.[1][2] Low yields are a frequent obstacle, often stemming from competing side reactions such as intermolecular polymerization and elimination.[2][3]

This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues encountered during the synthesis of 3-methylazetidine. By understanding the causality behind experimental choices and leveraging field-proven protocols, you can optimize your reaction conditions, mitigate byproduct formation, and significantly improve your overall yield.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues encountered in common synthetic pathways.

Q1: My intramolecular cyclization to form the 3-methylazetidine ring is giving a low yield. What are the primary causes and how can I troubleshoot this?

A1: Intramolecular nucleophilic substitution is a cornerstone of azetidine synthesis, but its efficiency is highly sensitive to reaction conditions. Low yields are typically traced back to two competing pathways: intermolecular polymerization and intramolecular elimination.[2][3]

Common Causes & Solutions:

• Intermolecular Polymerization: At high concentrations, the amine precursor is more likely to react with another molecule rather than cyclizing.

  • Solution: Employ high-dilution conditions. Running the reaction at a low concentration (e.g., 0.01-0.05 M) significantly favors the desired intramolecular cyclization pathway.[1]

• Competing Elimination Reaction: If there are acidic protons beta to a leaving group, the amine can act as a base, leading to an alkene byproduct instead of the azetidine ring.

  • Solution: Choose a non-nucleophilic base. A strong, sterically hindered base like potassium carbonate is often preferred over tertiary amines, which can also act as nucleophiles.[4]

• Poor Leaving Group: The rate of the SN2 cyclization is highly dependent on the quality of the leaving groups on the 1,3-positions of the propane backbone.

  • Solution: While chlorides and bromides are common, converting hydroxyl precursors to mesylates or tosylates creates much better leaving groups.[2] Triflate is an exceptionally reactive leaving group that can facilitate cyclization even with bulky substituents.[2]

• Suboptimal Solvent and Temperature: The solvent polarity can influence the reaction rate, while high temperatures can favor elimination and decomposition pathways.

  • Solution: Protic solvents that can dissolve the reactants and some water are often preferred.[4] n-Butanol is an effective choice. The reaction should be heated sufficiently to promote cyclization, but excessive temperatures should be avoided. A patent for a similar process suggests that the presence of a controlled amount of water can surprisingly promote azetidine ring formation.[4]

Troubleshooting Workflow for Intramolecular Cyclization

Caption: Troubleshooting flowchart for low-yield cyclization reactions.

Q2: My synthesis via ring expansion of a 2-(bromomethyl)-2-methylaziridine is not working. What factors control this rearrangement?

A2: The rearrangement of 2-(halomethyl)aziridines to 3-haloazetidines is a powerful but nuanced method. The reaction's success hinges on achieving thermodynamic control, as the aziridine is often the kinetically favored product.[5][6] A common procedure involves treating the aziridine precursor with sodium borohydride (NaBH₄) in methanol under reflux.[5][7]

Key Mechanistic Considerations & Solutions:

• Thermodynamic vs. Kinetic Control: The initial cyclization often forms the three-membered aziridine ring (kinetic product). The desired four-membered azetidine ring is the more stable thermodynamic product.[5]

  • Solution: Ensure sufficient reaction time and temperature to allow the system to equilibrate. For the rearrangement of 2-bromomethyl-2-methylaziridines to 3-methoxy-3-methylazetidines, prolonged reflux (e.g., 48 hours) in methanol was necessary to drive the reaction to completion.[5][7]

• The Aziridinium Intermediate: The mechanism is believed to proceed through a bicyclic aziridinium ion intermediate.[5][6] Nucleophilic attack on this intermediate (by a solvent like methanol or a displaced halide) leads to the ring-expanded product. The substitution pattern on the aziridine ring heavily influences the propensity for this rearrangement. The presence of a methyl group at the C2 position is critical for favoring the azetidine product over simple aziridine formation.[5]

  • Solution: Confirm the structure of your starting aziridine. The presence of the C2-methyl group is crucial for this specific rearrangement pathway.

• Reagent Stoichiometry: An adequate amount of the hydride source is needed to facilitate the initial reduction and subsequent rearrangement steps.

  • Solution: Use a molar excess of NaBH₄ (e.g., 2-3 equivalents) to ensure the reaction goes to completion.[5][6]

Proposed Mechanism for Ring Expansion

Caption: Key intermediate in the aziridine-to-azetidine rearrangement.

Q3: I'm attempting to use a methyl Grignard reagent on N-protected azetidin-3-one, but the reaction is failing. How can I improve this?

A3: The Grignard reaction is a classic C-C bond-forming tool, but it is notoriously sensitive to reaction conditions.[8][9] When applied to a substrate like azetidin-3-one, several potential pitfalls can lead to low or no yield of the desired 3-hydroxy-3-methylazetidine intermediate.

Critical Factors for Success:

• Strictly Anhydrous Conditions: Grignard reagents are extremely strong bases and will be quenched by even trace amounts of water or other protic sources (e.g., alcohols).[8]

  • Solution: All glassware must be oven or flame-dried. Solvents (typically diethyl ether or THF) must be rigorously dried and stored under an inert atmosphere (Nitrogen or Argon).

• Magnesium Activation: The magnesium metal surface is coated with a passivating layer of magnesium oxide that prevents reaction.[10]

  • Solution: Activate the magnesium before adding the bulk of your methyl halide. Common methods include crushing the magnesium turnings, adding a small crystal of iodine, or adding a few drops of 1,2-dibromoethane.[10] Successful activation is often indicated by gentle bubbling or a slight exothermic reaction.

• Potential Side Reactions: Besides quenching, other side reactions can compete with the desired nucleophilic addition.

  • Enolization: The Grignard reagent can act as a base, deprotonating the alpha-carbon of the ketone to form an enolate. This simply regenerates the starting material upon workup. Using a less sterically hindered Grignard reagent at lower temperatures can sometimes mitigate this.

  • Reduction: If the Grignard reagent has a beta-hydride, it can reduce the ketone to a secondary alcohol. This is not an issue for methyl Grignard (CH₃MgBr) but is a consideration for other alkyl Grignards like ethyl or propyl.

• Reagent Quality: The quality of the Grignard reagent is paramount.

  • Solution: If preparing it in situ, ensure the reaction initiates properly. If using a commercial solution, titrate it before use to determine the exact concentration, as degradation can occur over time.

Parameter	Recommendation	Rationale
Solvent	Anhydrous Diethyl Ether or THF	Ethereal solvents are required to stabilize the Grignard reagent.[10]
Atmosphere	Inert (Nitrogen or Argon)	Prevents reaction with O₂ and moisture.
Temperature	0 °C to Room Temperature	Addition is typically done at 0 °C to control exothermicity and minimize side reactions.
Reagent Ratio	1.1 - 1.5 eq. CH₃MgBr	A slight excess ensures complete consumption of the azetidinone.
Workup	Saturated aq. NH₄Cl	A mild acid quench is used to protonate the resulting alkoxide and destroy excess Grignard reagent.

Table 1: Recommended Conditions for Grignard Addition to Azetidin-3-one.

Q4: What are the best practices for the N-deprotection step to isolate the final 3-methylazetidine product?

A4: The final deprotection step is critical, as the strained azetidine ring can be cleaved under overly harsh conditions. The choice of method depends entirely on the N-protecting group used.

• N-Benzhydryl (Bh): This is a robust protecting group often used in azetidine synthesis.[4]

  • Method: Catalytic hydrogenolysis. The N-benzhydryl-3-methylazetidine is dissolved in a protic solvent like methanol, acidified (e.g., with HCl), and subjected to hydrogen gas in the presence of a palladium catalyst (e.g., Pd/C or Pd(OH)₂/C).[4]

  • Key Insight: The acidic conditions are necessary to protonate the azetidine nitrogen, preventing it from poisoning the palladium catalyst. The reaction yields the azetidine as its hydrochloride salt.[4]

• N-Boc (tert-Butoxycarbonyl): A very common protecting group, easily removed under acidic conditions.

  • Method: Treatment with a strong acid like trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM). The reaction is typically fast and occurs at room temperature.

  • Caution: Ensure all TFA is removed during workup, as residual acid can affect the stability of the free base.

• N-Cbz (Carboxybenzyl): Another group readily removed by hydrogenolysis.

  • Method: Similar to the benzhydryl group removal (H₂, Pd/C), but often does not require acidic conditions. The reaction is clean, producing toluene and CO₂ as byproducts.

After deprotection, the 3-methylazetidine is usually obtained as an acid salt. To obtain the free base, a careful basic workup is required, followed by extraction into an organic solvent and distillation. Note that 3-methylazetidine is volatile and should be handled accordingly.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-Benzhydryl-3-methylazetidine via Intramolecular Cyclization

This protocol is adapted from the general principles of azetidine synthesis via cyclization of 1,3-dihalides.[3][4]

Materials:

• 1,3-Dibromo-2-methylpropane

• Benzhydrylamine (Diphenylmethylamine)

• Potassium Carbonate (K₂CO₃), anhydrous

• n-Butanol

• Water

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add n-butanol (1 L per mole of amine).

• Add benzhydrylamine (1.0 eq) and potassium carbonate (2.5 eq).

• Heat the mixture to 80-90 °C with vigorous stirring.

• In a separate vessel, prepare a solution of 1,3-dibromo-2-methylpropane (1.05 eq) in a small amount of n-butanol.

• Add the 1,3-dibromo-2-methylpropane solution dropwise to the heated reaction mixture over 2-3 hours to maintain high-dilution conditions.

• After the addition is complete, maintain the reaction at 90-100 °C. Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed (typically 4-8 hours).

• Cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the n-butanol.

• Purify the resulting crude oil by vacuum distillation or silica gel chromatography to yield N-benzhydryl-3-methylazetidine.

Protocol 2: Deprotection of N-Benzhydryl-3-methylazetidine

This protocol is based on established hydrogenolysis methods for debenzylation.[4]

Materials:

• N-Benzhydryl-3-methylazetidine

• Methanol

• Concentrated Hydrochloric Acid (HCl)

• Palladium on Carbon (10% Pd/C, 50% wet)

• Hydrogen gas (H₂) source

Procedure:

• Dissolve N-benzhydryl-3-methylazetidine (1.0 eq) in methanol in a suitable pressure-resistant hydrogenation vessel.

• Add a catalytic amount of 10% Pd/C (approx. 5 mol% Pd).

• Carefully add concentrated HCl (1.0 eq) to the mixture.

• Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas to approximately 50-60 psi.

• Stir the mixture vigorously at 40-50 °C. Monitor the reaction by hydrogen uptake.

• Once hydrogen uptake ceases (typically 2-4 hours), cool the vessel, and carefully vent the hydrogen.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain crude 3-methylazetidine hydrochloride.

• To obtain the free base, dissolve the salt in water, cool in an ice bath, and carefully add a strong base (e.g., 50% aq. NaOH) until the solution is strongly basic (pH > 12).

• Extract the aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane or ether).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation to yield the volatile 3-methylazetidine free base.

References

• Benchchem. (2025). Technical Support Center: Azetidine Ring-Opening Reactions.
• Benchchem. (2025). Technical Support Center: Diastereoselective Azetidine Synthesis.
• Couty, F., et al. (2009). A Post-Synthetic Modification Strategy for the Preparation of Homooligomers of 3-Amino-1-methylazetidine-3-carboxylic Acid. European Journal of Organic Chemistry.

• ResearchGate. (2009). A Post-Synthetic Modification Strategy for the Preparation of Homooligomers of 3-Amino-1-methylazetidine-3-carboxylic Acid | Request PDF. Available at: [Link]

• Stanković, S., et al. (2011). Synthesis of 3-Methoxyazetidines via an Aziridine to Azetidine Rearrangement and Theoretical Rationalization of the Reaction Mechanism. The Journal of Organic Chemistry, 76(7), 2157-2167. Available at: [Link]

• Stanković, S., et al. (2011). Synthesis of 3-methoxyazetidines via an aziridine to azetidine rearrangement and theoretical rationalization of the reaction mechanism. PubMed. Available at: [Link]

• Jasperse, J. (n.d.). Grignard Reaction. Chem 355.
• Benchchem. (2025).
• Szmuszkovicz, J., & McCall, J. M. (1990). Process for synthesis of azetidine and novel intermediates therefor. U.S. Patent No. 4,966,979. Google Patents.
• Ombito, J. O., et al. (2025). Recent progress in synthesis of 3-functionalized azetidines.
• Mehra, V., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing.

• Stanković, S., et al. (2011). (PDF) Synthesis of 3-methoxyazetidines via an aziridine to azetidine rearrangement and theoretical rationalization of the reaction mechanism. ResearchGate. Available at: [Link]

• Zhang, J. (2012). A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes. PMC. Available at: [Link]

• Medley, J. W. (n.d.).
• Benchchem. (2025). Comparative study of different synthetic routes to 3-substituted azetidines.

• BYJU'S. (n.d.). Grignard reagents. Available at: [Link]

• Pinner, S., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)

• ResearchGate. (n.d.). Formation of NH‐azetidines from Grignard reagents. Available at: [Link]

• Brandi, A., & Cicchi, S. (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews, 108(9), 3988-4035. Available at: [Link]

• D'hooghe, M., & De Kimpe, N. (2009). Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines. European Journal of Organic Chemistry.

• Wikipedia. (n.d.). Grignard reagent. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Available at: [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Chen, D., et al. (2012). Highly Efficient Syntheses of Azetidines, Pyrrolidines, and Indolines via Palladium Catalyzed Intramolecular Amination of C(sp3)–H and C(sp2)–H Bonds at γ and δ Positions. Journal of the American Chemical Society.

• Touchette, K. M. (2023). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Azetidine synthesis. Available at: [Link]

• Kim, Y., et al. (2012). Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors. Journal of Medicinal Chemistry.

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1). Available at: [Link]

• Kuriyama, Y., et al. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
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• 7. Synthesis of 3-methoxyazetidines via an aziridine to azetidine rearrangement and theoretical rationalization of the reaction mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. byjus.com [byjus.com]
• 10. Grignard reagent - Wikipedia [en.wikipedia.org]

Technical Support Center: 3-Methylazetidine Workflows &amp; Ring-Opening Prevention

Welcome to the Technical Support Center for 3-methylazetidine chemistry. As a highly strained 4-membered nitrogen heterocycle, 3-methylazetidine presents unique challenges in synthetic workflows. This guide is engineered to provide researchers and drug development professionals with field-proven insights, mechanistic causality, and self-validating protocols to prevent unwanted ring-opening during functionalization.

The Mechanistic Root of the Problem

Before troubleshooting, it is critical to understand why 3-methylazetidine is prone to decomposition. The azetidine ring possesses an inherent ring strain of approximately 25.4 kcal/mol[1]. While the methyl group at the C3 position provides a minor degree of steric bulk, it does not sufficiently shield the C2 and C4 positions.

When the azetidine nitrogen is activated—either by coordination with a Lewis acid, protonation by a Brønsted acid, or attachment of a highly electron-withdrawing group—the ring strain is exacerbated. This creates an activated azetidinium intermediate, rendering the adjacent C2 and C4 carbons highly electrophilic and susceptible to an SN2-type nucleophilic attack, ultimately leading to ring cleavage[1].

Mechanistic pathways of stable N-functionalization vs. acid-catalyzed ring-opening.

Troubleshooting Guides

Q: Why does my 3-methylazetidine ring open when I react it with acyl chlorides? A: The ring-opening is driven by the Lewis acidity of the acyl chloride itself, or by the HCl byproduct generated during the reaction. When these acidic species coordinate to the azetidine nitrogen, they activate the ring toward nucleophilic attack by chloride ions[1]. Solution: You must suppress the activation energy for ring-opening by maintaining strict kinetic control. Perform the reaction at low temperatures (0 °C to -78 °C) and use an excess of a non-nucleophilic base (like DIPEA) to immediately neutralize the HCl byproduct before it can protonate the azetidine[1].

Q: I am observing massive decomposition during the Buchwald-Hartwig amination of 3-methylazetidine. How do I fix this? A: Azetidines are highly sensitive to the harsh basic conditions (e.g., NaOtBu) and elevated temperatures traditionally used in cross-coupling. Strong bases can trigger elimination or nucleophilic ring-opening at high temperatures. Solution: Shift your strategy to a highly active, sterically hindered palladium precatalyst system. Ligands such as BrettPhos or RuPhos accelerate the reductive elimination step, allowing the catalytic cycle to proceed efficiently at lower temperatures using milder bases like Cs₂CO₃[2].

Decision tree for selecting conditions to prevent azetidine ring-opening.

Quantitative Data: Protecting Group Strategy

Choosing the correct N-protecting group is critical for preserving the 3-methylazetidine core through multi-step syntheses. Below is a quantitative summary of protecting group stabilities to guide your synthetic design[1].

Protecting Group	Stability (Acidic Conditions)	Stability (Basic Conditions)	Deprotection Conditions	Strategic Notes
Boc (tert-Butoxycarbonyl)	Labile (TFA, HCl)	Stable	Strong acid (TFA, HCl)	Highly common, but its acid lability requires extreme caution to prevent concomitant ring-opening during removal.
Cbz (Carboxybenzyl)	Stable	Stable	Hydrogenolysis (H₂, Pd/C)	Offers orthogonal deprotection in the presence of acid-labile groups. Best choice for avoiding acidic workups.
Sulfonyl (e.g., Tosyl)	Stable	Stable	Reductive (Na/NH₃, Mg/MeOH)	Strong electron-withdrawing nature can activate the ring towards nucleophilic attack under certain conditions.

Self-Validating Experimental Protocols

Protocol A: Low-Temperature N-Acylation of 3-Methylazetidine

This protocol utilizes kinetic control and acid-scavenging to prevent Lewis acid-catalyzed ring-opening.

• Preparation: Flame-dry a round-bottom flask and purge with inert gas (N₂ or Ar).

• Solvation: Dissolve 3-methylazetidine (1.0 equiv) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv). The excess base is critical to act as an immediate HCl scavenger.

• Temperature Control: Submerge the flask in an ice-water bath and allow it to equilibrate to exactly 0 °C.

• Electrophile Addition: Dissolve the acyl chloride (1.1 equiv) in a small volume of DCM and add it dropwise over 15–30 minutes. Rapid addition causes localized exothermic spikes that provide the activation energy for ring-opening.

• Self-Validation (TLC): Monitor the reaction every 15 minutes. Stain the TLC plate with Ninhydrin. The disappearance of the pink/purple secondary amine spot and the appearance of a UV-active product spot confirms successful N-functionalization without degradation.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Do not use acidic washes (e.g., 1M HCl) to remove excess base, as this will trigger ring-opening during the workup phase. Extract with DCM, dry over Na₂SO₄, and concentrate.

Protocol B: Mild Buchwald-Hartwig Amination

This protocol utilizes bulky ligands to allow for milder bases, preventing thermal decomposition.

• Setup: Inside a nitrogen-filled glovebox, charge an oven-dried vial with the aryl halide (1.0 equiv), 3-methylazetidine (1.2 equiv), and Cs₂CO₃ (2.0 equiv).

• Catalyst Loading: Add Pd₂(dba)₃ (2 mol%) and BrettPhos ligand (4 mol%). BrettPhos is specifically chosen for its ability to couple primary and sterically hindered secondary amines efficiently[2].

• Solvation & Heating: Add anhydrous 1,4-dioxane (0.2 M). Seal the vial with a Teflon-lined cap, remove it from the glovebox, and heat to 80 °C for 12 hours.

• Self-Validation (LC-MS): Cool the reaction to room temperature. Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The absence of a mass peak corresponding to the acyclic N-aryl-3-chloro-2-methylpropan-1-amine byproduct validates that the azetidine ring remained intact.

• Purification: Filter the crude mixture through a pad of Celite, eluting with EtOAc. Concentrate and purify via flash column chromatography.

Frequently Asked Questions (FAQs)

Q: Does the 3-methyl group provide steric protection against ring-opening? A: No. While the methyl group at the C3 position introduces minor steric bulk, it does not protect the highly strained C-N bonds. Nucleophilic attack during ring-opening typically bypasses the C3 position entirely, occurring at the less hindered C2 or C4 positions via an SN2 mechanism[1].

Q: Can I use TFA to deprotect a Boc-protected 3-methylazetidine? A: Yes, but with extreme caution. Boc groups are labile to strong acids, but the azetidine ring is also vulnerable under these conditions[3]. If TFA must be used, keep the reaction time to an absolute minimum and maintain the temperature at 0 °C. For complex syntheses, it is highly recommended to use a Cbz protecting group instead, which can be removed via neutral hydrogenolysis[1].

Q: Why is my isolated 3-methylazetidine degrading during storage? A: Trace acids in solvents can catalyze ring-opening over time. For example, deuterated chloroform (CDCl₃) can generate phosgene and DCl upon prolonged storage, which is acidic enough to drive the isomerization or opening of strained aza-heterocycles[4]. Always store the compound neat in base-washed glassware at -20 °C, or dissolve it in a strictly non-acidic, anhydrous solvent.

References

• How to prevent the ring-opening of azetidines during subsequent reactions - Benchchem.

• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks - PMC (NIH).

• Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions - The Journal of Organic Chemistry (ACS Publications).

• Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification - RSC Publishing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00886G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling, Storage, and Stability of Volatile 3-Methylazetidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the reproducibility of syntheses involving small, strained cyclic amines. 3-Methylazetidine is a highly valuable building block in modern drug discovery, utilized in the synthesis of basic selective estrogen receptor degraders (B-SERDs)[1], monoacylglycerol lipase (MAGL) inhibitors, and CCR6 antagonists[2].

However, its high volatility, ring strain, and susceptibility to atmospheric degradation present unique handling challenges. This troubleshooting guide provides field-proven, self-validating protocols to ensure scientific rigor and experimental success.

FAQ Section 1: Physical Properties & Storage Stability

Q: My 3-methylazetidine free base seems to evaporate rapidly, and older batches yield dark, polymeric mixtures. What is the root cause, and how should it be stored?

A: The root cause is the thermodynamic instability of the free base combined with its exceptionally high vapor pressure. Azetidines possess significant ring strain (approximately 26 kcal/mol). When stored as a free base, the unprotonated nitrogen is highly nucleophilic, making it prone to atmospheric oxidation, CO2 absorption, and auto-polymerization (ring-opening oligomerization). Furthermore, its low molecular weight makes it highly volatile at room temperature.

The Causality & Solution: Protonating the amine to form a salt (e.g., hydrochloride or trifluoroacetate) eliminates the nucleophilicity of the nitrogen, preventing auto-polymerization and drastically reducing vapor pressure[3]. For reliable long-term stability, you must purchase and store this reagent as a salt.

Quantitative Data: Comparative Stability and Handling Metrics

Property	3-Methylazetidine (Free Base)	3-Methylazetidine Hydrochloride
Physical State	Volatile Liquid	Crystalline Solid
Stability / Shelf Life	Poor (< 1 month at RT)	Excellent (> 2 years)
Storage Conditions	-20°C, strictly inert atmosphere	2-8°C, tightly sealed, inert gas
Handling Risk	High evaporation loss, inhalation hazard	Low evaporation, easy to weigh
pKa (Conjugate Acid)	~9.6[2]	N/A

FAQ Section 2: In Situ Free-Basing & Reaction Troubleshooting

Q: If I store it as a hydrochloride salt, how do I use it in nucleophilic substitutions or reductive aminations without losing the volatile free base during extraction?

A: The most common point of failure is attempting to isolate the free base prior to the reaction. Removing extraction solvents under reduced pressure (rotary evaporation) will inevitably co-evaporate the 3-methylazetidine.

The Causality & Solution: You must perform in situ free-basing. By adding a non-nucleophilic organic base directly to the reaction mixture containing the 3-methylazetidine salt, you liberate the free amine in the presence of your electrophile[2]. The electrophile traps the volatile amine immediately upon liberation, preventing evaporative loss.

Step-by-Step Methodology: Self-Validating In Situ Reductive Amination Protocol

This protocol describes the coupling of 3-methylazetidine hydrochloride with an aldehyde.

• Preparation & Weighing: Weigh 1.2 equivalents of 3-methylazetidine hydrochloride into an oven-dried flask equipped with a magnetic stir bar.

  • Self-Validation Check: The salt should be a free-flowing white powder; if it is sticky or yellow, it has absorbed moisture or degraded and should be discarded.

• Solvent & Base Addition: Suspend the salt in anhydrous dichloromethane (CH2Cl2) or 1,2-dichloroethane (DCE) (0.2 M concentration) under a nitrogen atmosphere. Cool the suspension to 0°C. Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise[2].

  • Self-Validation Check: The suspension will clarify into a homogenous solution as the hydrochloride salt is neutralized to the soluble free base and DIPEA-HCl.

• Electrophile Introduction: Add 1.0 equivalent of your target aldehyde to the solution. Stir at 0°C for 30 minutes to allow complete iminium ion formation.

• Reduction: Add 1.5 equivalents of Sodium triacetoxyborohydride (NaBH(OAc)3) in small portions. Allow the reaction to warm to room temperature and stir for 12 hours.

• Reaction Monitoring: Since 3-methylazetidine lacks a UV chromophore and is volatile, monitor the consumption of the aldehyde via TLC or LCMS.

  • Self-Validation Check: The reaction is complete when the UV-active aldehyde spot completely disappears.

• Workup: Quench with saturated aqueous NaHCO3. Extract with CH2Cl2.

  • Crucial Step: When concentrating the organic layer, keep the water bath temperature below 30°C to prevent thermal degradation of the newly formed azetidine derivative.

Workflow Visualization

To ensure standardized handling across your laboratory, follow this logical workflow for processing volatile azetidine salts.

Standardized workflow for the in situ free-basing and reaction of 3-methylazetidine hydrochloride.

FAQ Section 3: Advanced Troubleshooting

Q: I am performing an SN2 reaction using 3-methylazetidine hydrochloride and an alkyl halide, but I am observing ring-opened byproducts. Why?

A: The Causality: Azetidines are highly strained four-membered rings. If you use a strong base (like unhindered alkoxides or excess NaH at high temperatures) to free-base the amine, or if the reaction requires prolonged heating (>60°C), the nucleophile (or the base itself) can attack the less hindered carbons of the azetidine ring. This relieves the ring strain, forcing the ring to open and forming acyclic alkylamine byproducts[1].

The Solution: Switch to a milder base (e.g., Cs2CO3 or K2CO3) in a polar aprotic solvent like DMF at room temperature or under mild heating (40°C)[1]. Ensure the alkyl halide is highly reactive (e.g., a primary iodide or bromide) so the desired SN2 reaction outcompetes the activation energy required for ring-opening.

References

• TCI Chemicals. "SAFETY DATA SHEET - TCI Chemicals". tcichemicals.com.
• National Center for Biotechnology Information (PMC). "Design and Synthesis of Basic Selective Estrogen Receptor Degraders for Endocrine Therapy Resistant Breast Cancer". nih.gov.
• Journal of Medicinal Chemistry (ACS Publications). "Discovery of the Clinical Candidate IDOR-1117-2520: A Potent and Selective Antagonist of CCR6 for Autoimmune Diseases". acs.org.
• AK Scientific, Inc. "3-Methylazetidine; trifluoroacetic acid". aksci.com.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aksci.com [aksci.com]

Technical Support Center: Resolving Stereochemical Impurities in 3-Methylazetidine Batches

Welcome to the Advanced Technical Support Center for azetidine synthesis. Chiral 3-methylazetidine derivatives—particularly C2-substituted variants like (2S,3R)-3-methylazetidine-2-carboxylic acid—are critical structural motifs in modern medicinal chemistry. They serve as rigid proline bioisosteres and are foundational in the synthesis of potent Janus Kinase (JAK) inhibitors, such as Delgocitinib[1].

However, the synthesis of these highly strained four-membered rings is notoriously prone to stereochemical leakage. This guide provides a deep-dive into the causality of stereoisomeric impurity formation, field-proven troubleshooting FAQs, and self-validating experimental protocols to ensure high enantiomeric and diastereomeric excess (ee/de) in your batches.

Part 1: Mechanistic Causality of Stereochemical Leakage

To effectively troubleshoot stereochemical impurities, one must understand the thermodynamic and kinetic forces governing azetidine ring formation. The synthesis of 3-methylazetidines often relies on the thermal ring expansion of chiral 2-bromomethyl-2-methylaziridines or the cyclization of acyclic γ -amino- α -bromobutyric acid derivatives.

During aziridine-to-azetidine rearrangement, the reaction proceeds via a transient, highly strained bicyclic aziridinium ion [2]. Because the activation energy barrier for nucleophilic attack on this intermediate is exceptionally low, the incoming nucleophile (e.g., a methoxy or carboxylate group) can attack from either the endo or exo face. Without a bulky chiral auxiliary or rigorous solvent-shell control, this mechanistic divergence leads to a near 1:1 mixture of diastereomers[3].

Mechanistic divergence in aziridine ring expansion leading to stereochemical impurities.

Part 2: Troubleshooting FAQs

Q1: My thermal ring expansion of chiral aziridines yields a high percentage of epimerized 3-methylazetidine byproducts. How can I suppress this? A1: Epimerization in this pathway is driven by the loss of stereocontrol at the carbon center during the opening of the C2-symmetric aziridinium intermediate[3]. To suppress this, transition from a thermal rearrangement strategy to a directed asymmetric cyclization. Utilizing chiral tert-butanesulfinamides (Ellman's auxiliary) allows for predictable stereocontrol during the cyclization step, locking the conformation and preventing epimerization[4].

Q2: I am scaling up a racemic batch of 1-benzyl-3-methylazetidine-2-carboxylic acid tert-butyl ester. Supercritical Fluid Chromatography (SFC) is too expensive for our current scale. What is the most reliable bulk resolution method? A2: For multi-kilogram scale-up, classical resolution via diastereomeric salt formation remains the industry standard. By mixing the racemic azetidine with an optically active amine (e.g., (S)-(-)-2-amino-1-propanol or L-tyrosine hydrazide) in a polar protic solvent network, you can selectively crystallize a single diastereomeric salt[5]. The mother liquor will retain the undesired isomer.

Q3: After desalting my resolved azetidine crystals, my chiral HPLC shows an ee of only 85%. How do I build a self-validating loop to ensure >99% ee? A3: An 85% ee indicates incomplete fractional crystallization or partial re-dissolution during the wash phase. To create a self-validating system:

• In-process control (IPC): Always measure the specific rotation [α]D​ of the wet cake before desalting.

• Solvent adjustment: If the ee is low, perform a secondary recrystallization using a strictly controlled anti-solvent addition (e.g., dropping heptane into dichloromethane).

• Desalting integrity: Ensure the desalting step uses a mild ion-exchange resin rather than harsh aqueous acids/bases, which can catalyze C2-epimerization in strained azetidines.

Part 3: Validated Experimental Protocols

Protocol A: Preparative Resolution via Diastereomeric Salt Formation

This protocol isolates the desired enantiomer from a racemic mixture of N-protected 3-methylazetidine-2-carboxylic acid, a common intermediate in JAK inhibitor synthesis[5].

Step-by-Step Methodology:

• Salt Formation: Dissolve 1.0 eq of racemic 1-benzyl-3-methylazetidine-2-carboxylic acid tert-butyl ester in a 1:1 mixture of methanol and tetrahydrofuran (THF) at 45°C.

• Chiral Agent Addition: Slowly add 0.55 eq of the resolving agent (e.g., L-tyrosine hydrazide or a proprietary chiral amine) while maintaining stirring at 45°C.

• Fractional Crystallization: Cool the reactor linearly to 0°C over 4 hours. Seed crystals of the pure diastereomeric salt can be introduced at 25°C to induce controlled nucleation.

• Isolation: Filter the resulting slurry. Wash the filter cake twice with a pre-chilled (0°C) mixture of DCM and heptane (1:2 v/v) to remove mother liquor entrapment.

• Desalting: Suspend the crystalline salt in water and adjust the pH to 7.0 using a mild buffer. Extract the free enantioenriched azetidine into ethyl acetate.

• Validation: Evaporate the organic layer and analyze via Chiral SFC (e.g., Daicel Chiralcel AD column, MeOH mobile phase) to confirm >99% ee[1].

Step-by-step workflow for the resolution of racemic azetidine mixtures via diastereomeric salts.

Protocol B: Asymmetric Synthesis via Chiral tert-Butanesulfinamides

To bypass resolution entirely, this modern approach utilizes Ellman's auxiliary to dictate the stereochemistry of C2-substituted azetidines[4].

Step-by-Step Methodology:

• Imine Formation: Condense the starting aldehyde with (R)- or (S)-tert-butanesulfinamide using Ti(OEt)₄ to form the chiral sulfinyl imine.

• Cyclization: Treat the corresponding chlorosulfinamide intermediate with a strong base (e.g., NaH or LDA) in a non-polar solvent (diethyl ether) at -78°C. The chiral auxiliary sterically blocks one face, forcing a highly diastereoselective intramolecular 4-exo-tet cyclization.

• Deprotection: Cleave the sulfinamide group using anhydrous HCl in diethyl ether. The reaction is operationally simple, as the enantiopure C2-substituted azetidine hydrochloride salt precipitates directly out of solution.

• Validation: Isolate the solid by decantation/filtration. The stereochemical integrity is self-validated by the quantitative precipitation of the pure salt, leaving any trace impurities in the ether supernatant[4].

Part 4: Quantitative Data Summaries

The following table summarizes the comparative efficiency of resolving stereochemical impurities versus utilizing asymmetric synthesis for C2-substituted 3-methylazetidines.

Methodology	Target Stereoisomer	Average Yield (%)	Enantiomeric Excess (ee %)	Scalability	Primary Limitation
Thermal Aziridine Expansion	Diastereomeric Mixture	65 - 75%	< 10% (Near Racemic)	High	Requires downstream resolution.
Diastereomeric Salt Resolution	(2S,3R) or (2R,3S)	35 - 42%*	> 99%	Very High	Maximum theoretical yield is 50%.
Chiral SFC Separation	Both Enantiomers	45 - 48%	> 99%	Low to Medium	High solvent and equipment costs.
Asymmetric Synthesis (Sulfinamide)	(2S,3R) or (2R,3S)	44% (over 3 steps)	> 95%	Medium	Requires stoichiometric chiral auxiliary.

*Yield is based on the initial racemic mixture. A 42% yield represents an 84% recovery of the theoretical maximum for a single enantiomer.

References

• Synthesis of 3-Methoxyazetidines via an Aziridine to Azetidine Rearrangement and Theoretical Rationalization of the Reaction Mechanism The Journal of Organic Chemistry - ACS Publications URL:[Link][3]

• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides The Journal of Organic Chemistry - ACS Publications URL:[Link][4]

• Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders Journal of Medicinal Chemistry - ACS Publications URL:[Link][1]

• Nitrogen-containing spirocyclic compounds and pharmaceutical uses thereof (US8609647B2) Google Patents URL:[5]

• New Drug Approvals: Golodirsen Synthesis and Resolution Methodologies Rssing.com URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US8609647B2 - Nitrogen-containing spirocyclic compounds and pharmaceutical uses thereof - Google Patents [patents.google.com]

Reference Data & Comparative Studies

The Medicinal Chemist’s Guide: 3-Methylazetidine vs. 3-Methylpyrrolidine in Drug Design

Executive Summary

The optimization of saturated nitrogen heterocycles is a cornerstone of modern drug discovery. Transitioning from a five-membered pyrrolidine ring to a four-membered azetidine ring—specifically comparing 3-methylpyrrolidine to 3-methylazetidine —offers medicinal chemists a powerful tool to modulate physicochemical properties, metabolic stability, and conformational space [1]. This guide provides an in-depth technical comparison of these two building blocks, exploring the causality behind their distinct behaviors in biological systems and offering validated experimental protocols for their evaluation.

Physicochemical and Conformational Causality

The fundamental differences between 3-methylazetidine and 3-methylpyrrolidine stem from ring size, ring strain, and the resulting hybridization of the nitrogen atom.

• Basicity (pKa): Azetidines generally exhibit a lower pKa compared to their pyrrolidine counterparts. The increased s-character of the nitrogen lone pair in the highly strained four-membered ring makes it less available for protonation. This reduction in basicity can significantly enhance membrane permeability and reduce hERG liability [2].

• Lipophilicity (LogP/LogD): Ring contraction from pyrrolidine to azetidine typically reduces lipophilicity, lowering the overall molecular weight and topological polar surface area (TPSA) while maintaining the necessary basic amine functionality [3].

• Conformational Space: The 3-methylpyrrolidine ring adopts an envelope conformation, allowing for pseudo-axial and pseudo-equatorial positioning of the methyl group. In contrast, the 3-methylazetidine ring is essentially planar or slightly puckered. This rigidification reduces the entropic penalty upon target binding and alters the exit vector of the methyl group, which can be critical for fitting into tight enzymatic pockets (e.g., kinase hinge regions) [1].

Quantitative Comparison Summary

Property	3-Methylpyrrolidine	3-Methylazetidine	Causality / Impact on Drug Design
Ring Size	5-membered	4-membered	Azetidine reduces MW and steric bulk.
Basicity (pKa)	~ 10.0 - 10.4	~ 9.5 - 9.8	Lower pKa in azetidines improves passive permeability and reduces phospholipidosis risk.
Lipophilicity	Higher	Lower	Azetidine lowers logD, improving aqueous solubility and reducing non-specific binding.
Conformational Rigidity	Flexible (Envelope)	Rigid (Puckered/Planar)	Azetidine provides defined exit vectors, lowering the entropic penalty of binding.
Metabolic Stability	Susceptible to α-oxidation	Generally more stable	Ring contraction often shields adjacent C-H bonds from CYP450 metabolism [4].

Impact on Pharmacokinetics and Metabolism

Metabolic liabilities in pyrrolidines often arise from cytochrome P450 (CYP)-mediated oxidation at the α-carbon, leading to ring opening or dealkylation. Substituting a 3-methylpyrrolidine with a 3-methylazetidine frequently mitigates this liability [4]. The increased ring strain and altered electron density of the azetidine ring make the adjacent C-H bonds less susceptible to hydrogen atom abstraction by CYP enzymes.

However, medicinal chemists must remain vigilant: while CYP450 metabolism may decrease, highly electron-deficient heterocycles can sometimes become substrates for Aldehyde Oxidase (AO) [4].

Experimental Protocol: Evaluating Microsomal Stability

To objectively compare the metabolic stability of compounds containing these heterocycles, a self-validating Human Liver Microsome (HLM) stability assay is required.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of the test compound (3-methylazetidine or 3-methylpyrrolidine derivative) in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation Mixture: Combine the test compound (1 µM final) with pooled Human Liver Microsomes (0.5 mg/mL protein concentration) in the phosphate buffer. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding NADPH (1 mM final concentration).

• Sampling & Quenching: At predetermined time points (0, 5, 15, 30, and 60 minutes), extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (IS).

• Protein Precipitation: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C to pellet precipitated proteins.

• Analysis: Transfer the supernatant to a 96-well plate and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Validation: Run concurrent positive controls (e.g., Verapamil for high clearance, Warfarin for low clearance) and a minus-NADPH negative control to rule out chemical instability.

Workflow Visualization

Figure 1: High-throughput workflow for evaluating the intrinsic clearance of heterocyclic drug candidates.

Case Studies in Drug Design

In the development of Type II ABL/KIT dual kinase inhibitors, researchers explored various linker moieties, including piperidine, 3-methylpyrrolidine, and 3-methylazetidine [1]. The structural transition significantly impacted the hinge-binding mode and overall kinase selectivity. While classical hinge binding relies on specific hydrogen bond donors, altering the heterocycle size and substitution pattern (e.g., the methyl exit vector) directly influences the compound's ability to maintain these critical interactions without introducing steric clashes.

Similarly, in the optimization of human neuronal Nitric Oxide Synthase (nNOS) inhibitors, modulating the pKa of the tail chain using different heterocycles (including pyrrolidines and azetidines) was crucial for optimizing Blood-Brain Barrier (BBB) permeability while maintaining target selectivity [5].

References

• Discovery of 4-Methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)-3-((1-nicotinoylpiperidin-4-yl)oxy)benzamide (CHMFL-ABL/KIT-155) as a Novel Highly Potent Type II ABL/KIT Dual Kinase Inhibitor. ACS Publications. URL:[Link]

• pKa values of azeditine, pyrrolidine, piperidine, and their mono- and difluorinated derivatives. ResearchGate. URL:[Link]

• Fluorinated Aliphatic Diazirines: Preparation, Characterization, and Photolabeling Studies. ChemRxiv. URL:[Link]

• Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. URL:[Link]

• Optimization of Blood Brain Barrier Permeability with Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors. eScholarship. URL:[Link]

Comparative Guide: Metabolic Stability of 3-Methylazetidine vs. Azetidine in Drug Design

Small aliphatic rings, particularly four-membered azetidines, have emerged as privileged bioisosteres for larger saturated heterocycles like piperidine and pyrrolidine. While unsubstituted azetidines generally offer enhanced metabolic stability and reduced lipophilicity relative to their larger counterparts, they carry a distinct bioactivation liability: susceptibility to cytochrome P450 (CYP)-mediated α -carbon oxidation.

For medicinal chemists and drug development professionals, understanding how to mitigate this liability is critical. This guide objectively compares the metabolic stability of unsubstituted azetidine with its 3-methylated derivative, providing mechanistic causality, quantitative experimental data, and self-validating protocols to guide your lead optimization campaigns.

Mechanistic Causality: Why Ring Substitution Matters

The metabolic fate of a heterocyclic compound is dictated by its binding conformation within the CYP450 active site and the electronic environment of its carbon-hydrogen bonds.

The Azetidine Baseline & Bioactivation Liability

Despite high ring strain ( ≈25.4 kcal/mol) which generally protects against N-dealkylation, unsubstituted azetidines are highly vulnerable to CYP-catalyzed oxidation at the unsubstituted methylene α to the nitrogen. This oxidation yields an unstable carbinolamine intermediate that spontaneously undergoes ring scission. The result is the formation of electrophilic aldehydes or ketones, which can covalently bind to proteins or glutathione (forming thiazolidine adducts), leading to rapid intrinsic clearance ( CLint​ ) and potential idiosyncratic toxicity [1].

The 3-Methyl Advantage: Steric & Electronic Modulation

Introducing a methyl group at the 3-position (3-methylazetidine) fundamentally alters the molecule's interaction with metabolic enzymes through two causal mechanisms:

• Steric Shielding & Conformational Shift: The 3-methyl group projects into the CYP450 binding pocket, creating steric bulk. This prevents the α -carbons from achieving the optimal proximity and transition-state geometry relative to the heme iron required for hydrogen abstraction [2].

• Basicity Modulation: The 3-methyl substitution subtly alters the pKa of the azetidine nitrogen. By reducing the basicity, the compound exhibits lower non-specific binding to the negatively charged phospholipid bilayer of microsomes, altering the free fraction ( fu​ ) available to the enzyme and subsequently lowering the overall metabolic turnover [3].

CYP450-mediated metabolic pathways of azetidine versus 3-methylazetidine.

Quantitative Comparison: Microsomal Stability Data

The following table synthesizes representative in vitro metabolic stability data from recent drug discovery campaigns, illustrating the protective effect of the 3-methyl substitution against hepatic clearance.

Scaffold / Compound Type	Half-Life ( t1/2​ , min)	Intrinsic Clearance ( CLint​ , µL/min/mg)	Primary Metabolic Fate
Piperidine (Reference)	< 15	> 80.0	Extensive ring oxidation / N-dealkylation
Unsubstituted Azetidine	20 - 30	45.0 - 60.0	α -carbon oxidation → Ring scission
3-Methylazetidine	> 60	< 15.0	Stable; minor aliphatic hydroxylation
Verapamil (High CL Control)	8	86.6	N-dealkylation / O-demethylation

Note: Data reflects typical Human Liver Microsome (HLM) assay results normalized to 0.5 mg/mL protein concentration.

Self-Validating Experimental Protocol: In Vitro Liver Microsomal Stability

To accurately compare the metabolic stability of azetidine derivatives, the experimental protocol must be a self-validating system. This means incorporating minus-NADPH controls (to rule out non-CYP degradation like amidases) and high/low clearance reference compounds (Verapamil/Dextromethorphan) to verify enzyme activity.

Step-by-Step Methodology

• Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 0.5 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2​ . Causality: MgCl2​ is a required cofactor for optimal CYP450 electron transfer.

• Equilibration: Spike the test compound (Azetidine or 3-Methylazetidine derivative) into the HLM suspension to achieve a final concentration of 1 µM. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM. Self-Validation: Run a parallel incubation replacing NADPH with buffer to confirm that any observed depletion is strictly CYP-mediated.

• Incubation & Sampling: Maintain the reaction at 37°C. At designated time points (0, 15, 30, 45, and 60 minutes), extract 50 µL aliquots from the reaction mixture.

• Quenching: Immediately transfer each aliquot into 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (IS). Causality: Cold organic solvent instantly precipitates microsomal proteins, halting all enzymatic activity and preventing artifactual degradation.

• Centrifugation & LC-MS/MS Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS to quantify the percentage of parent compound remaining relative to the t=0 time point.

• Data Processing: Plot the natural log of the percentage remaining versus time. Calculate the half-life ( t1/2​=−0.693/k ) and intrinsic clearance ( CLint​=(0.693/t1/2​)×(mL incubation/mg protein) ).

Self-validating experimental workflow for in vitro human liver microsomal stability assay.

Field-Proven Insights & Case Studies

Case Study 1: Mitigating Bioactivation in DGAT2 Inhibitors

During the development of Ervogastat, a clinical candidate for nonalcoholic steatohepatitis (NASH), researchers replaced a highly cleared piperidine ring with an azetidine ring. While the azetidine demonstrated lower intrinsic clearance, it suffered from a severe bioactivation liability: CYP-mediated α -carbon oxidation led to ring scission, forming an electrophilic aldehyde that was trapped by glutathione in microsomal incubations [1]. Subsequent structural refinements, including exploring substituted azetidines and alternative heterocycles, were required to block this metabolic hotspot and achieve a viable clinical profile.

Case Study 2: HCV Polymerase Inhibitors (Beclabuvir Discovery)

In the optimization of allosteric inhibitors of the Hepatitis C Virus (HCV) polymerase, the unsubstituted azetidine carboxamide displayed moderate metabolic stability. However, the introduction of a simple 3-methyl group to form a 3-methylazetidine derivative (Compound 50) significantly improved the pharmacokinetic profile. Following intravenous administration, the 3-methylazetidine exhibited a high plasma AUC of 9,800 nM·h and a vastly reduced clearance of 14 mL/min/kg, proving that targeted steric bulk at the 3-position effectively shields the ring from rapid hepatic metabolism [2].

Case Study 3: RIP1 Kinase Inhibitors (GDC-8264 Discovery)

During the discovery of the RIP1 inhibitor GDC-8264, researchers systematically explored small 3-substitutions on the azetidine ring to optimize both cellular activity and metabolic stability. While the unsubstituted azetidine amide showed improved metabolic stability over larger pyrrolidine rings, exploring 3-methylazetidine and 3,3-difluoroazetidine allowed the team to fine-tune the hydrophobic interactions within the deep pocket of the kinase, ultimately balancing target selectivity with an optimal hepatic clearance rate [3].

References

• Sharma, R., et al. "Mitigating a Bioactivation Liability with an Azetidine-Based Inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2) En Route to the Discovery of the Clinical Candidate Ervogastat." Chemical Research in Toxicology, 2023.[Link]

• Gentles, R. G. "Discovery of Beclabuvir: A Potent Allosteric Inhibitor of the Hepatitis C Virus Polymerase." Topics in Medicinal Chemistry, 2019.[Link]

• Patel, S., et al. "Discovery of Clinical Candidate GDC-8264, a Novel, Potent and Selective RIP1 Inhibitor for Amelioration of Tissue Damage and the Treatment of Inflammatory Diseases." Journal of Medicinal Chemistry, 2025.[Link]

A Comprehensive Guide to Mass Spectrometry Fragmentation Patterns of 3-Methylazetidine: EI vs. ESI-MS/MS Methodologies

The four-membered azetidine ring is a highly valuable structural motif in modern drug discovery, frequently utilized as a metabolically stable, rigid bioisostere for larger aliphatic amines. Among its derivatives, 3-methylazetidine presents unique analytical challenges. Due to its low molecular weight (MW = 71.12 g/mol ) and high polarity, characterizing this compound and distinguishing it from structural isomers (such as pyrrolidine or 2-methylazetidine) requires a deep understanding of its gas-phase thermodynamic behavior.

As an application guide for researchers and drug development professionals, this document objectively compares the two dominant mass spectrometry (MS) platforms—Gas Chromatography-Electron Ionization (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS). By dissecting the causality behind its fragmentation patterns, this guide provides self-validating experimental protocols for robust structural elucidation and quantification.

The Mechanistic Causality of Azetidine Fragmentation

The fragmentation of 3-methylazetidine is fundamentally driven by the thermodynamic imperative to relieve its inherent ring strain (approximately 26 kcal/mol). The choice of ionization technique dictates the initial charge localization and the subsequent dissociation cascade.

Electron Ionization (EI-MS): Radical-Driven Cycloreversion

Under hard ionization (70 eV), the removal of an electron from the nitrogen lone pair generates a highly reactive radical cation ( M+∙ at m/z 71). To relieve the severe angular strain of the four-membered ring, the molecule undergoes rapid alpha-cleavage[1]. For azetidines, this manifests as a gas-phase cycloreversion (a retro-[2+2] fragmentation).

The methyl group at the C3 position breaks the symmetry of the ring, resulting in two competitive cycloreversion pathways that are critical for differentiating it from its isomers[2]:

• Pathway A: Cleavage of the C2-C3 and C4-N bonds expels a neutral ethylene molecule ( C2​H4​ , 28 Da), yielding an iminium ion fragment at m/z 43 [CH3​−CH=NH2​]+ .

• Pathway B: Cleavage of the C3-C4 and C2-N bonds expels a neutral propylene molecule ( C3​H6​ , 42 Da), yielding a smaller iminium ion at m/z 29 [CH2​=NH2​]+ .

EI-MS cycloreversion fragmentation pathways of 3-methylazetidine.

Electrospray Ionization (ESI-MS/MS): Even-Electron Dissociation

Under soft ionization conditions (ESI+), 3-methylazetidine forms a highly stable, even-electron protonated molecule ( [M+H]+ at m/z 72)[3]. Because the charge is stabilized on the protonated nitrogen, the ring is less prone to spontaneous cleavage compared to the EI radical cation.

Upon Collision-Induced Dissociation (CID), the dominant fragmentation pathway is the neutral loss of ammonia ( NH3​ , 17 Da), generating a highly conjugated carbocation at m/z 55 [C4​H7​]+ . Higher collision energies can force ring opening, leading to the loss of alkene fragments, though this process is thermodynamically less efficient than in EI-MS.

Objective Comparison of MS Platforms

When selecting an analytical strategy for 3-methylazetidine, researchers must weigh the need for structural elucidation against the need for high-throughput quantification in complex matrices. The table below summarizes the quantitative performance and capabilities of GC-EI-MS versus LC-ESI-MS/MS.

Parameter	GC-EI-MS	LC-ESI-MS/MS
Ionization Energy	Hard (70 eV)	Soft (Typically 3.0 kV)
Molecular Ion Stability	Low (Rapid cycloreversion)	High (Stable [M+H]+ at m/z 72)
Primary Fragments	m/z 43 ( −C2​H4​ ), m/z 29 ( −C3​H6​ )	m/z 55 ( −NH3​ )
Isomer Differentiation	Excellent (Distinct fingerprint)	Moderate (Requires chromatographic separation)
Sensitivity (LOD)	~10-50 ng/mL	~1-5 ng/mL
Matrix Suitability	Volatile organics, neat synthetic solvents	Biological fluids (Plasma, Urine)

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every analytical workflow must incorporate self-validating mechanisms. Below are the optimized protocols for both platforms.

GC-EI-MS Protocol for Structural Elucidation

Causality Check: Low molecular weight aliphatic amines exhibit poor peak shape on standard GC columns due to secondary interactions with active silanol groups. Derivatization is mandatory to eliminate peak tailing and improve volatility.

• Sample Derivatization: React 3-methylazetidine with Trifluoroacetic Anhydride (TFAA) in anhydrous dichloromethane for 30 minutes at 40°C to form the N-TFA derivative.

• Validation Blank (Self-Validation): Prepare a reagent blank (TFAA + solvent only) and process it identically to ensure no artifact peaks co-elute with the analyte of interest.

• Chromatographic Separation: Inject 1 µL onto a 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Use a temperature program starting at 40°C (hold 2 min), ramping at 10°C/min to 200°C.

• EI-MS Detection: Operate the mass spectrometer in full scan mode (m/z 20-200) with an electron energy of 70 eV and an ion source temperature of 230°C.

LC-ESI-MS/MS Protocol for High-Sensitivity Quantification

Causality Check: 3-methylazetidine is highly polar and will not retain on standard C18 reversed-phase columns, leading to severe ion suppression in the void volume. Hydrophilic Interaction Liquid Chromatography (HILIC) is required to retain the analyte via polar partitioning.

• Sample Preparation: Dilute the sample in acetonitrile. If analyzing biological matrices, perform protein precipitation with 3 volumes of cold acetonitrile.

• Internal Standardization (Self-Validation): Spike the sample with 3-methylazetidine- d3​ (an isotopically labeled internal standard) prior to extraction. This strictly corrects for matrix effects and variations in ESI droplet desolvation efficiency.

• Chromatographic Separation: Inject 2 µL onto a HILIC column (e.g., BEH Amide, 100 x 2.1 mm, 1.7 µm). Use an isocratic mobile phase of 80% Acetonitrile / 20% Water buffered with 10 mM Ammonium Formate and 0.1% Formic Acid to maintain consistent ionization.

• MS/MS Detection: Operate the triple quadrupole in positive ESI mode. Monitor the Multiple Reaction Monitoring (MRM) transitions: m/z 72 → 55 (quantifier, Collision Energy: 15 eV) and m/z 72 → 43 (qualifier, Collision Energy: 25 eV).

Unified mass spectrometry analytical workflow for 3-methylazetidine.

References

• Cycloreversion of Azetidines via Oxidative Electron Transfer. Steady-State and Time-Resolved Studies Source: Organic Letters - ACS Publications URL:[Link]

• Differentiation of cyclic tertiary amine cathinone derivatives by product ion electron ionization mass spectrometry Source: PubMed (Rapid Communications in Mass Spectrometry) URL:[Link]

• Synthesis of 3-Methoxyazetidines via an Aziridine to Azetidine Rearrangement and Theoretical Rationalization of the Reaction Mechanism Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Differentiation of cyclic tertiary amine cathinone derivatives by product ion electron ionization mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Scaffold Hopping in Drug Discovery: Evaluating pKa Differences Between 3-Methylazetidine and Piperidine

As drug discovery programs increasingly prioritize the optimization of physicochemical properties to reduce attrition rates, the strategic replacement of classical heterocycles has become a cornerstone of lead optimization. For decades, the six-membered piperidine ring has been a ubiquitous feature in pharmacophores, offering a stable, basic center for target engagement. However, its high lipophilicity and metabolic liabilities often necessitate scaffold hopping.

Enter 3-methylazetidine —a strained, four-membered bioisostere. By replacing piperidine with a 3-methylazetidine core, medicinal chemists aim to lower lipophilicity, alter 3D exit vectors, and modulate target affinity. But how does this structural contraction affect the fundamental acid-base chemistry (pKa) of the molecule?

This guide provides an objective, data-driven comparison of the pKa and physicochemical profiles of 3-methylazetidine and piperidine, detailing the causality behind their chemical behaviors and the experimental protocols required to evaluate them.

Physicochemical Fundamentals: The Causality of Basicity

To understand the basicity of these scaffolds, we must examine the interplay between ring strain, nitrogen hybridization, and solvation energy.

• Piperidine (pKa ~11.22): Piperidine adopts a highly stable, strain-free chair conformation [1]. The nitrogen atom is sp3 hybridized, and its lone pair is readily available for protonation. The resulting piperidinium ion is well-solvated, making it a strong organic base.

• Azetidine (pKa ~11.29): One might assume that the significant ring strain of the four-membered azetidine ring (~25.2 kcal/mol) would compress the C-N-C bond angle (to ~93°), thereby increasing the s-character of the nitrogen lone pair and decreasing basicity [2]. However, empirical data shows azetidine is marginally more basic than piperidine [1]. The causality here lies in solvation thermodynamics . The highly compact azetidinium cation experiences exceptionally strong hydrogen bonding and solvation in aqueous media, thermodynamically driving the protonation event and overcoming the hybridization penalty.

• 3-Methylazetidine (pKa ~11.30): The introduction of a methyl group at the 3-position introduces a mild inductive electron-donating effect (+I). While this slightly increases electron density on the nitrogen, the primary pharmacological value of the 3-methyl group is not a drastic pKa shift. Instead, it provides essential steric bulk that alters the LogP profile and restricts the conformational flexibility of the ring, which is critical for1 [3].

Quantitative Comparison

Property	Piperidine	Azetidine (Parent)	3-Methylazetidine
Ring Size	6-membered	4-membered	4-membered
pKa (Water, 25°C)	11.22	11.29	~11.30
Ring Strain	~0 kcal/mol	~25.2 kcal/mol	~25.4 kcal/mol
LogP (Relative)	High	Low	Intermediate
Conformation	Stable Chair	Puckered	Puckered (Sterically Hindered)

Experimental Workflows for pKa Determination

Because both piperidine and 3-methylazetidine lack strong UV-absorbing chromophores, standard UV-metric titrations are ineffective unless the heterocycle is conjugated to an aromatic system. Therefore, Potentiometric Titration is the gold standard for these aliphatic amines.

Protocol: Standardized Potentiometric Titration

This protocol is designed as a self-validating system, ensuring that ionic strength and temperature fluctuations do not introduce artifacts into the Bjerrum plot.

Reagents & Equipment:

• Automated potentiometric titrator (e.g., SiriusT3 or equivalent).

• 0.15 M KCl solution (to mimic physiological ionic strength and stabilize activity coefficients).

• 0.5 M HCl and 0.5 M KOH (standardized titrants).

• High-purity sample (>98% via LC-MS).

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0–1.5 mg of the 3-methylazetidine or piperidine analyte in 1.5 mL of 0.15 M KCl. Causality: Using 0.15 M KCl ensures that the ionic strength remains constant throughout the titration, preventing shifts in the Debye-Hückel activity coefficients which would artificially skew the calculated pKa.

• Acidification: Inject standardized 0.5 M HCl to drop the solution pH to ~2.0. This ensures the basic nitrogen is >99.9% protonated at the start of the experiment.

• Alkalimetric Titration: Titrate the solution with 0.5 M KOH in highly controlled aliquots under a nitrogen atmosphere (to prevent CO2​ absorption, which forms carbonic acid and buffers the solution).

• Data Acquisition: Record the pH after each addition once the electrode potential stabilizes (<0.1 mV/sec drift).

• Orthogonal Validation (If poorly soluble): If the 3-methylazetidine derivative is highly lipophilic and precipitates, switch to a co-solvent system (e.g., Methanol/Water) and extrapolate the aqueous pKa using the Yasuda-Shedlovsky method, or utilize 1H-NMR Titration to monitor the chemical shift of the alpha-protons as a function of pH.

Preclinical workflow for orthogonal pKa determination of saturated heterocycles.

Pharmacological Implications in Drug Design

Because both piperidine (pKa 11.22) and 3-methylazetidine (pKa ~11.30) possess pKa values well above physiological pH (7.4), both scaffolds will exist almost exclusively (>99.9%) in their protonated, cationic states in systemic circulation.

If the ionization state is identical, why choose 3-methylazetidine?

• Modulation of Lipophilicity (LogD): Piperidine is highly lipophilic. When protonated, it can still partition into lipid membranes, sometimes leading to prolonged tissue retention or phospholipidosis. 3-Methylazetidine provides a more polar, compact core. This lowers the overall LogD, improving aqueous solubility and reducing non-specific protein binding [4].

• Target Binding & Exit Vectors: The puckered conformation of the azetidine ring projects substituents at entirely different vectors compared to the equatorial/axial positions of a piperidine chair. The 3-methyl group specifically acts as a steric wedge, locking the conformation to optimize salt-bridge formations in tight binding pockets (e.g., GPCRs or kinase hinge regions).

• Mitigating hERG Toxicity: Basic amines are notorious for trapping in the hERG potassium channel, leading to cardiotoxicity. While lowering basicity is one way to avoid this, altering the steric environment around the basic nitrogen is another. The compact nature of 3-methylazetidine, combined with its lower lipophilicity, often results in a vastly superior hERG safety profile compared to piperidine analogs [3].

Pharmacological consequences of scaffold basicity at physiological pH.

Conclusion

Replacing piperidine with 3-methylazetidine is a powerful tactic in the medicinal chemist's toolkit. While the pKa remains largely conserved (shifting only marginally from ~11.22 to ~11.30 due to complex solvation dynamics overriding ring strain penalties), the true value of this substitution lies in the spatial reorganization of the molecule. By utilizing the rigorous potentiometric workflows outlined above, researchers can accurately map these physicochemical shifts, ensuring that the resulting drug candidates achieve the optimal balance of target affinity, solubility, and safety.

References

• Grokipedia: Azetidine - Structure and Properties. Grokipedia. Available at: [Link]

• Journal of Medicinal Chemistry (ACS): Discovery of the Clinical Candidate IDOR-1117-2520: A Potent and Selective Antagonist of CCR6 for Autoimmune Diseases. ACS Publications. Available at: [Link]

• PubChem (NIH): 3-methylAzetidine | C4H9N | CID 19995942 - Chemical and Physical Properties. National Institutes of Health. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

crystallographic validation of 3-methylazetidine ligand binding

Title: Crystallographic Validation of 3-Methylazetidine Ligand Binding: A Comparative Guide for Drug Discovery

Introduction As drug discovery programs increasingly navigate complex chemical spaces to optimize ligand efficiency (LE) and lipophilic efficiency (LipE), the strategic replacement of traditional six-membered heterocycles (like piperidine) with strained four-membered rings has gained immense traction. Among these, the azetidine scaffold—and specifically the 3-methylazetidine motif—has emerged as a privileged structural element[1]. As a Senior Application Scientist, I frequently observe that incorporating a 3-methylazetidine moiety not only reduces the molecular weight and lipophilicity (logP) of a lead compound but also profoundly alters the exit vector of the nitrogen lone pair.

This guide provides an objective, data-driven comparison of 3-methylazetidine against alternative saturated heterocycles, grounded in crystallographic validation, thermodynamic binding principles, and field-proven experimental protocols.

The fundamental differences between azetidine, pyrrolidine, and piperidine stem from their ring sizes, associated ring strain, and conformational flexibility[2]. Piperidine adopts a stable chair conformation, whereas azetidine is highly strained (~25.4 kcal/mol) and adopts a puckered conformation[2]. The addition of a 3-methyl group to the azetidine ring introduces a critical hydrophobic vector while sterically restricting the ring's puckering dynamics, effectively locking the compound into a bioactive conformation.

Table 1: Comparative Physicochemical Profile of Saturated Nitrogen Heterocycles

Property	Piperidine	Pyrrolidine	Azetidine	3-Methylazetidine
Ring Size	6-membered	5-membered	4-membered	4-membered
Ring Strain (kcal/mol)	~0	~6.0	~25.4	~26.0
Typical pKa (Conjugate Acid)	~11.2	~11.3	~11.3	~10.8 - 11.0
Lipophilicity (logP impact)	High	Moderate	Low	Low-Moderate
Metabolic Stability	High	High	Moderate (Ring Opening Risk)	High (Steric Shielding)

Causality Insight: Why does 3-methylazetidine often outperform piperidine in cellular assays? The high pKa of piperidine (~11.22) means it is almost entirely protonated at physiological pH, which can hinder passive membrane permeability[2]. The azetidine nitrogen, due to the increased s-character of its lone pair in a strained ring, often exhibits a slightly modulated basicity. Furthermore, the 3-methyl group provides a precise hydrophobic contact that can displace high-energy crystallographic water molecules in the target binding pocket, driving affinity through an entropically favorable mechanism.

Crystallographic Validation and Binding Mechanics

To truly understand the performance of 3-methylazetidine, we must look at the electron density maps and co-crystal structures. X-ray crystallography provides the definitive proof of how this scaffold reshapes the binding interface.

Case Study 1: Protein Kinase Cθ (PKCθ) Inhibitors In the optimization of PKCθ inhibitors, replacing a larger ring system with a 3-methylazetidine analog yielded significant improvements in target selectivity[3]. Small molecule X-ray crystallography confirmed the absolute configuration, and the protein-ligand co-crystal structure (PDB: 4Q9Z) validated the hypothesized binding mode[3]. The structural data revealed that the compact nature of the 3-methylazetidine ring allowed the ligand to perfectly align its hydrogen-bonding elements with the hinge region (Glu459 and Leu461) without causing steric clashes in the solvent-exposed channel[3].

Case Study 2: Menin-MLL Epigenetic Inhibitors In the development of Menin-MLL inhibitors, researchers constrained a flexible linker into a 3-methylazetidine group[4]. This structural rigidification improved the inhibitory activity to an IC50 of 7 nM and significantly enhanced metabolic stability[4]. Crystallographic studies of similar analogs demonstrated that the 3-methylazetidine core perfectly oriented a covalent warhead (acrylamide) toward the target residue, a trajectory that was impossible to achieve with a bulkier piperidine linker[4].

Case Study 3: Androgen Receptor (AR) PROTACs For bivalent degraders like PROTACs, minimizing the molecular weight of the linker-ligand assembly is critical. In the discovery of ARD-2051, replacing a piperidine ring with a 3-methylazetidine moiety maintained the potent AR degradation profile (>95% degradation at 10 nM) while improving the physicochemical properties necessary for oral bioavailability[5].

Visualizing the Structural Optimization Workflow

Caption: Decision pathway for substituting piperidine with 3-methylazetidine and structural validation.

Experimental Protocol: Self-Validating Crystallography Workflow

To ensure trustworthiness and reproducibility, the following protocol outlines the standard procedure for the crystallographic validation of 3-methylazetidine-bound protein complexes.

Rationale for Method: 3-Methylazetidine derivatives often exhibit different solubility profiles and induce distinct conformational changes in the protein backbone compared to their piperidine counterparts. Therefore, co-crystallization is generally preferred over crystal soaking, as soaking can lead to lattice cracking if the rigid azetidine ring induces a significant induced-fit conformational shift.

Step-by-Step Methodology:

• Protein-Ligand Complex Formation:

  • Concentrate the purified target protein to 10–15 mg/mL in a physiological buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP).

  • Prepare a 50 mM stock solution of the 3-methylazetidine ligand in 100% DMSO.

  • Add the ligand to the protein solution at a 3:1 to 5:1 molar excess. Incubate on ice for 2 hours to ensure thermodynamic equilibrium.

  • Self-validation step: Centrifuge the complex at 14,000 x g for 10 minutes to remove any precipitated ligand-protein aggregates. A clear supernatant confirms successful, soluble complex formation.

• Crystallization Screening:

  • Set up sitting-drop vapor diffusion plates using an automated liquid handler. Mix 200 nL of the protein-ligand complex with 200 nL of reservoir solution.

  • Incubate plates at 18°C. Monitor crystal growth over 3–14 days.

• Data Collection:

  • Harvest crystals using a nylon loop and cryoprotect them in the reservoir solution supplemented with 20% (v/v) glycerol.

  • Flash-cool the crystals in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source at 100 K.

• Structure Solution and Refinement:

  • Process the diffraction data using XDS or DIALS.

  • Solve the phase problem via Molecular Replacement (MR) using a high-resolution apo-structure.

  • Perform iterative rounds of model building in Coot and refinement in REFMAC5 or phenix.refine.

  • Critical Check: Generate a polder (OMIT) map specifically around the 3-methylazetidine ligand to unambiguously confirm the orientation of the 3-methyl group and the puckering of the azetidine ring.

Visualizing the Experimental Workflow

Caption: Step-by-step experimental workflow for the co-crystallization and structural validation.

Conclusion

The transition from piperidine to 3-methylazetidine is not merely a reduction in atom count; it is a sophisticated structural intervention that alters basicity, lipophilicity, and binding thermodynamics. As demonstrated by crystallographic evidence across various target classes, the 3-methylazetidine scaffold is a powerful tool for optimizing drug candidates. Rigorous X-ray crystallographic validation remains the gold standard for confirming that these designed advantages translate into precise, high-affinity target engagement.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Lysine methyltransferase inhibitors: where we are now - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00196E [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

3-Methylazetidine vs. Oxetane: A Comprehensive Bioisostere Comparison Guide

The transition from flat, sp2-hybridized aromatic rings to sp3-rich, three-dimensional scaffolds is a defining hallmark of modern drug discovery. Among the most impactful structural interventions is the strategic use of four-membered saturated heterocycles. As a Senior Application Scientist, I frequently guide lead optimization campaigns through the nuanced selection of bioisosteres. Two of the most prominent scaffolds in this arena are oxetane and 3-methylazetidine .

While both rings introduce favorable three-dimensionality and metabolic stability[1], their physicochemical impacts are fundamentally divergent. This guide objectively compares these two bioisosteres, dissects the causality behind their experimental behaviors, and provides self-validating protocols to empirically verify their performance in your drug development programs.

Physicochemical Profiling & Mechanistic Causality

The choice between an oxetane and a 3-methylazetidine is dictated by the specific molecular liability you are trying to overcome. Understanding the why behind their behavior is critical for rational drug design.

The Oxetane Scaffold: Inductive Modulation and Liponeutrality

Oxetanes are characterized by their ether oxygen, which acts as a potent hydrogen bond acceptor. They are classically deployed as bioisosteres for gem-dimethyl or carbonyl groups[2].

• Causality of pKa Reduction: The highly electronegative oxygen atom exerts a strong inductive electron-withdrawing effect. When placed adjacent to a basic amine, an oxetane can significantly lower the amine's pKa. This was elegantly demonstrated in the optimization of the mTOR inhibitor GDC-0349, where introducing an oxetane substituent on a nitrogen lowered the pKaH from 7.6 to 5.0, completely eliminating hERG liability (IC50 > 100 μM)[3],[4].

• Causality of Metabolic Stability: By replacing a lipophilic gem-dimethyl or isopropyl group with an oxetane, you remove metabolically labile C-H bonds. Furthermore, the ring strain (approx. 106 kJ/mol) and steric bulk shield adjacent sites from Cytochrome P450 (CYP450) mediated oxidation.

The 3-Methylazetidine Scaffold: Vectorial Rigidity and Target Engagement

3-Methylazetidine is a nitrogen-containing heterocycle that provides a conformationally constrained basic center. It is frequently used to replace isopropyl groups or larger saturated rings like piperidine and pyrrolidine[2].

• Causality of Target Engagement: Unlike the liponeutral oxetane, 3-methylazetidine introduces a basic nitrogen (pKa ~9.0, depending on substitution) that can act as both a hydrogen bond donor and acceptor. The rigid four-membered ring projects the methyl group and the nitrogen lone pair into highly specific spatial vectors, enabling precise salt-bridge formations within target binding pockets.

• Causality of ADME Impact: While azetidines improve solubility and metabolic stability compared to acyclic alkyls, the introduction of a basic center can increase off-target binding (e.g., hERG) if not carefully shielded or modulated by adjacent electron-withdrawing groups.

Quantitative Comparison

To facilitate rapid decision-making, the following table summarizes the divergent physicochemical properties of these two scaffolds.

Property	Oxetane	3-Methylazetidine
Primary Bioisosteric Target	gem-Dimethyl, Carbonyl, Isopropyl	Piperidine, Pyrrolidine, Isopropyl
Lipophilicity (LogD) Impact	Generally decreases (Liponeutral)	Variable (Depends on protonation state)
pKa Modulation	Lowers pKa of adjacent amines	Introduces a basic center (pKa ~9.0)
Hydrogen Bonding	H-bond Acceptor (Ether oxygen)	H-bond Donor/Acceptor (Amine)
Metabolic Stability	High (Shields labile sites, resists CYP450)	High (Conformationally constrained)
hERG Liability Impact	Reduces liability (Lowers basicity)	May increase liability if unshielded

Strategic Decision Workflow

Selecting the correct bioisostere requires mapping the primary molecular liability to the intrinsic properties of the heterocycle.

Decision tree for selecting between oxetane and 3-methylazetidine bioisosteres.

Self-Validating Experimental Protocols

To empirically prove the advantage of your bioisosteric replacement, you must generate robust, reproducible data. As an application scientist, I mandate that protocols must be self-validating—meaning the experimental design inherently controls for false positives and artifacts.

Protocol A: Liver Microsomal Stability Assay (In Vitro Clearance)

This assay validates the hypothesis that replacing an acyclic group with a strained four-membered ring improves metabolic resistance.

Workflow for the self-validating Liver Microsomal Stability Assay.

Step-by-Step Methodology & Causality:

• Preparation: Prepare a 1 μM solution of the test compound in 0.1 M potassium phosphate buffer (pH 7.4) containing human liver microsomes (0.5 mg/mL protein).

• Pre-Incubation (The Thermal Control): Incubate the mixture at 37°C for 5 minutes before adding the cofactor. Causality: This ensures the system reaches physiological thermodynamic equilibrium. Skipping this step causes artifactual biphasic kinetics due to temperature gradients during the initial enzymatic turnover.

• Initiation (The Trigger): Initiate the reaction by adding NADPH (final concentration 1 mM). Causality: NADPH is the obligate cofactor for CYP450 enzymes. Running a parallel control without NADPH validates that any observed clearance is strictly CYP-mediated, not due to chemical instability or non-specific protein binding.

• Quenching (The Hard Stop): At predetermined time points (0, 5, 15, 30, 60 mins), extract a 50 μL aliquot and immediately quench into 150 μL of ice-cold acetonitrile containing an internal standard. Causality: Cold acetonitrile instantly denatures the microsomal proteins, halting the reaction at the exact second of extraction while simultaneously precipitating the matrix for clean LC-MS/MS injection.

• Analysis: Centrifuge at 4000 rpm for 15 minutes and analyze the supernatant via LC-MS/MS to calculate intrinsic clearance ( CLint​ ).

Protocol B: Shake-Flask LogD Determination

To validate the liponeutrality of an oxetane vs. the basicity of a 3-methylazetidine, LogD must be measured at physiological pH.

Step-by-Step Methodology & Causality:

• Solvent Saturation: Vigorously mix 1-octanol and PBS (pH 7.4) for 24 hours prior to the experiment. Causality: Pre-saturating the phases prevents volume shifts due to mutual solubility during the actual experiment, which would otherwise skew concentration calculations.

• Equilibration: Dissolve the test compound in the pre-saturated octanol phase. Add an equal volume of pre-saturated PBS. Shake mechanically at 25°C for 24 hours. Causality: 24 hours guarantees complete thermodynamic equilibrium between the aqueous and organic phases.

• Phase Separation: Centrifuge the mixture at 3000 rpm for 20 minutes. Causality: Shaking generates micro-emulsions. Centrifugation breaks these colloidal suspensions, ensuring that subsequent LC-MS quantification reflects true molecular partitioning rather than suspended droplets of the opposing phase.

• Quantification: Carefully sample both phases and quantify via LC-MS/MS to calculate the LogD coefficient.

Conclusion

Both oxetanes and 3-methylazetidines are privileged scaffolds that offer distinct solutions to complex drug design challenges. Oxetanes excel at reducing basicity, mitigating hERG liability, and lowering lipophilicity without sacrificing metabolic stability[3],[4]. Conversely, 3-methylazetidines provide a conformationally rigid vector for target engagement, offering a metabolically stable alternative to highly flexible acyclic amines or larger, lipophilic piperidine rings[2]. By applying the self-validating protocols outlined above, researchers can objectively quantify the impact of these bioisosteres and drive their lead optimization campaigns forward with empirical confidence.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]

lipophilicity (logP) comparison of 3-methylazetidine derivatives

Initiating Lipophilicity Research

I'm starting with focused Google searches to find data on the lipophilicity (logP) of 3-methylazetidine derivatives. My initial queries will center around "lipophilicity of" followed by specific examples. I aim to build a strong foundation of existing data to begin my analysis.

Expanding Search Parameters

I've broadened my search terms to include "logP measurement of azetidine compounds," and "experimental logP determination methods" to improve data retrieval. I'm also looking for "substituent effects on azetidine logP," and "role of azetidines in drug discovery." I'll then move towards structuring the guide, I'll explain lipophilicity's drug discovery importance and azetidine's role. I'll describe experimental logP methods, and illustrate the workflow with a graph.

Refining Data Acquisition

I am now focusing on refining my search parameters to ensure the retrieval of the most relevant and precise data. My queries will focus on the lipophilicity of various 3-methylazetidine derivatives, exploring the effects of different substituents and delving into experimental methods. I'm also preparing to develop a logical structure for the guide, I'll explain lipophilicity's role and azetidine's importance in drug discovery, and I will create a graph to illustrate experimental workflows. I will also incorporate in-text citations linking to authoritative sources and create a DOT graph to visualize the impact of substituents. I'm focusing on providing a comprehensive "References" section.

Advanced Benchmarking of 3-Methylazetidine Reactivity vs. Standard Cyclic Amines

As medicinal chemistry pivots toward highly sp³-enriched, conformationally restricted scaffolds, azetidines have emerged as premier structural motifs[1]. However, introducing substituents—such as a methyl group at the 3-position—alters the thermodynamic and kinetic profile of the heterocycle. To successfully integrate 3-methylazetidine into complex synthetic workflows or drug design pipelines, we must objectively benchmark its reactivity against standard cyclic amines: azetidine, pyrrolidine, and piperidine.

This guide provides an in-depth comparative analysis, grounded in structural causality, and delivers self-validating experimental protocols to quantify these differences in your own laboratory.

Mechanistic Causality: The Triad of Reactivity

The reactivity of cyclic secondary amines is dictated by a delicate interplay of ring strain, inductive effects, and steric hindrance. When benchmarking 3-methylazetidine against pyrrolidine (5-membered) and piperidine (6-membered), we must analyze three core phenomena:

• Ring Strain & Orbital Hybridization: The four-membered azetidine ring suffers from significant angle strain (~26 kcal/mol)[1]. To accommodate the compressed internal C-C-C angles (~90°), the C-N bonds adopt higher p-character. Consequently, the nitrogen lone pair is forced into an orbital with higher s-character. Because s-orbitals hold electrons closer to the nucleus, the lone pair is slightly less available for donation compared to the unstrained pyrrolidine, resulting in lower baseline nucleophilicity[2].

• Inductive Effects (+I): The addition of a methyl group at the 3-position of azetidine exerts a weak but measurable electron-donating inductive effect (+I). This counteracts the s-character penalty, slightly elevating the basicity (pKa) and nucleophilicity compared to the unsubstituted parent azetidine.

• Steric Hindrance: Unlike 2-substituted amines, the 3-methyl group is distal to the nitrogen center. Therefore, it imposes minimal steric penalty during the transition state of an electrophilic attack, allowing 3-methylazetidine to maintain rapid reaction kinetics.

Figure 1: Logical relationship between structural features and reactivity in 3-methylazetidine.

Quantitative Benchmarking: Thermodynamic and Kinetic Profiles

To objectively compare these amines, we rely on two metrics: Basicity (pKa) , which dictates thermodynamic stability, and Mayr's Nucleophilicity Parameter ( N ) , which dictates kinetic reaction rates[3]. The Mayr equation, logk=sN​(N+E) , allows us to predict the rate constant ( k ) for the reaction between a nucleophile (characterized by N and sensitivity sN​ ) and an electrophile (characterized by E )[2].

Table 1: Physicochemical & Reactivity Parameters of Cyclic Amines

Cyclic Amine	Ring Size	pKa (Conjugate Acid)	Mayr Nucleophilicity ( N )	Sensitivity ( sN​ )	Relative Reactivity Profile
Pyrrolidine	5	11.31	18.58	0.61	Highest kinetic reactivity; optimal orbital alignment[2][3].
Piperidine	6	11.12	17.35	0.68	Moderate reactivity; slight steric bulk from chair conformation[2].
Azetidine	4	11.29	17.03	0.65	Lower reactivity due to ring strain and lone-pair s-character[2][4].
3-Methylazetidine	4	~11.40	~17.15	~0.65**	Elevated basicity vs azetidine due to +I effect; minimal steric penalty.

*Mayr parameters measured in Acetonitrile (MeCN). **Values for 3-methylazetidine are extrapolated estimates based on the parent azetidine adjusted for the +I effect of the methyl group, as direct Mayr parameters for this specific derivative are currently emerging in literature.

Self-Validating Experimental Protocols

To verify the reactivity of 3-methylazetidine for your specific synthetic applications, do not rely solely on literature estimates. Implement the following self-validating protocols to generate empirical data.

Protocol A: Stopped-Flow Kinetic Profiling (Mayr Nucleophilicity)

Causality: Why use benzhydrylium ions ( Ar2​CH+ )? Their electrophilicity ( E ) spans a massive, calibrated range, and their strong visible-light absorbance allows us to track the nucleophilic attack directly without quenching or complex workups[3].

Step-by-Step Methodology:

• Preparation: Prepare a 0.01 M stock solution of 3-methylazetidine in anhydrous acetonitrile. Prepare a 0.0005 M stock of a reference benzhydrylium tetrafluoroborate salt (e.g., (p-MeOC6H4)2CH+ BF4-).

• System Priming: Flush the stopped-flow spectrophotometer lines with anhydrous acetonitrile to remove trace moisture (which acts as a competing nucleophile).

• Rapid Mixing: Inject the amine and electrophile solutions at a 1:1 volume ratio at 20 °C. Ensure the amine is in at least a 10-fold excess to maintain pseudo-first-order kinetics.

• Data Acquisition: Monitor the exponential decay of the benzhydrylium absorbance (typically between 400–600 nm) over time.

• Parameter Extraction: Calculate the pseudo-first-order rate constant ( kobs​ ) by fitting the decay curve. Repeat across five different amine concentrations.

Self-Validation Check (Trustworthiness): Plot kobs​ against the amine concentration. The resulting line must pass precisely through the origin. A non-zero y-intercept indicates a reversible reaction or solvent solvolysis[3]. If the intercept is >5% of your maximum kobs​ , the data is invalid, and the solvent must be rigorously dried.

Figure 2: Stopped-flow spectrophotometry workflow for determining Mayr nucleophilicity parameters.

Protocol B: Competitive N-Alkylation Assay

Causality: Running parallel reactions introduces slight variations in temperature and mixing efficiency. A one-pot competitive N-alkylation using a substoichiometric amount of electrophile forces 3-methylazetidine and a reference amine (e.g., pyrrolidine) to compete under identical thermodynamic conditions, yielding a highly accurate relative reactivity ratio[4].

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried flask under N₂, dissolve 1.0 mmol of 3-methylazetidine and 1.0 mmol of pyrrolidine in 10 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add 2.5 mmol of N,N-diisopropylethylamine (DIPEA) to act as a non-nucleophilic proton sponge.

• Electrophile Injection: Cool the mixture to 0 °C. Slowly add 0.5 mmol of benzyl bromide (substoichiometric) dropwise over 5 minutes.

• Quenching & Workup: Stir for 1 hour at room temperature. Quench with saturated aqueous NaHCO₃, extract with DCM, dry over MgSO₄, and concentrate under reduced pressure.

• qNMR Analysis: Dissolve the crude mixture in CDCl₃ and analyze via quantitative ¹H-NMR. Integrate the distinct benzylic CH₂ protons of the N-benzyl-3-methylazetidine versus the N-benzylpyrrolidine.

Self-Validation Check (Trustworthiness): Mass balance is critical. The sum of the integrated signals for the unreacted amines and their respective alkylated products must equal 100% of the initial amine input. Any deviation >5% suggests competing side reactions (e.g., ring-opening or over-alkylation to quaternary ammonium salts), which invalidates the relative reactivity ratio.

Strategic Implications for Drug Design

When substituting a pyrrolidine or piperidine ring with 3-methylazetidine, chemists should anticipate a slight drop in kinetic nucleophilicity but an overall retention of basicity. This makes 3-methylazetidine an exceptional bioisostere: it provides the metabolic stability and high sp³ fraction required for modern APIs (such as those seen in FDA-approved drugs like baricitinib)[5], without requiring drastic overhauls to late-stage functionalization protocols.

References

• Source: PubMed (nih.gov)
• Source: PubMed (nih.gov)
• Nucleophilicity of 3,3-Difluoroazetidine compared to secondary amines Source: Benchchem URL
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle Source: RSC Publishing URL
• Source: PubMed (nih.gov)

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• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Basicities and Nucleophilicities of Pyrrolidines and Imidazolidinones Used as Organocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of Diamine Linkers with Differing Reactivity and their Application in the Synthesis of a Melamine Dendrimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]